(3S)-3-(Methoxymethoxy)oct-1-ene

• CAS: 923013-17-6

Core Science & Biosynthesis

Scalable and Stereoselective Synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene: A Comprehensive Technical Guide

Executive Summary & Strategic Rationale

The synthesis of highly pure, functionalized chiral allylic ethers is a cornerstone in the development of complex natural products (e.g., prostaglandins, lactone-based fragrances) and pharmaceutical intermediates. (3S)-3-(Methoxymethoxy)oct-1-ene is a protected chiral building block whose utility hinges entirely on the preservation of its strict stereocenter and the stability of its methoxymethyl (MOM) protecting group.

While asymmetric transfer hydrogenation (ATH) using chiral metal catalysts (e.g., Ru-TsDPEN) is a viable route to allylic alcohols, industrial-scale pipelines and high-efficiency laboratories predominantly favor chemoenzymatic kinetic resolution (KR) . Utilizing immobilized Lipase B from Candida antarctica (CALB, Novozym 435) offers unparalleled enantioselectivity (

-value > 200), mild operating conditions, and distinct scalability. This guide details a highly optimized, self-validating workflow transitioning from racemic 1-octen-3-ol to the final MOM-protected target.

Process Causality & Stereochemical Logic

To build a robust synthesis, one must understand the exact mechanistic causality driving the chemical steps.

The Kazlauskas Rule Anomaly for 1-octen-3-ol

Lipase-catalyzed kinetic resolution operates under the constraints of the enzyme's active site. The empirical Kazlauskas rule dictates that lipases selectively acylate the enantiomer that correctly positions its sterically "Large" and "Small" substituents within corresponding hydrophobic pockets 1.

For standard secondary alcohols, this typically results in an

-configuration preference. However, 1-octen-3-ol presents a unique Cahn-Ingold-Prelog (CIP) priority inversion .

• Steric Size: The vinyl group (-CH=CH₂) is sterically smaller than the pentyl chain (-C₅H₁₁).

• CIP Priority: Because the vinylic carbon is bound to multiple carbons (via the double bond), the vinyl group (Priority 2) outranks the longer, but saturated, pentyl group (Priority 3).

When the molecule is aligned optimally in the CALB active site (Large group to the right, Small group to the left, and OH pointing toward the catalytic serine), tracing Priority 1 (-OH)

Priority 2 (Vinyl) Priority 3 (Pentyl) results in a counter-clockwise rotation . Consequently, CALB preferentially and rapidly acetylates the -enantiomer 2.

Graphviz Diagram 1: Binding orientation and Kazlauskas causality in the CALB active site.

Thermodynamic Control via Vinyl Acetate

Using vinyl acetate as the acyl donor acts as an irreversible thermodynamic trap. Upon acylation, the cleaved byproduct is vinyl alcohol, which immediately tautomerizes to acetaldehyde. Since acetaldehyde cannot act as an acyl acceptor, the reverse transesterification pathway is completely shut down, driving conversion precisely to 50% without eroding enantiomeric excess.

Optimization of Kinetic Resolution Parameters

To maximize the target synthesis, one must evaluate the reaction environment. The table below synthesizes quantitative data for the transesterification of 1-octen-3-ol across various catalytic conditions.

Biocatalyst System	Solvent	Time (h)	Temp (°C)	Conversion (%)	Acetate ee (%)	Enantiomeric Ratio ( )
CALB (Novozym 435)	Hexane	24	30	48.5	>99.9	>200
CALB (Novozym 435)	Solvent-Free	4	30	50.0	98.0	>100
P. cepacia Lipase	Toluene	48	25	30.0	90.0	~50

Data representation: CALB in non-polar hexane prevents enzyme denaturation while providing maximum stereoselectivity.

End-to-End Experimental Methodologies

The synthesis is conducted in three interconnected phases, mapping directly to the following chemical workflow:

Graphviz Diagram 2: Three-phase chemoenzymatic workflow for synthesizing the target ether.

Protocol A: Enzymatic Acylation & Separation

Objective: Isolate highly pure (3S)-1-octen-3-yl acetate.

• Reaction Setup: To a flame-dried 500 mL flask, dissolve racemic 1-octen-3-ol (12.8 g, 100 mmol) in 150 mL of anhydrous hexane.

• Reagent Addition: Add vinyl acetate (12.9 g, 150 mmol) followed by 1.0 g of Novozym 435 beads (immobilized CALB).

• Incubation: Seal and incubate in an orbital shaker (200 rpm) at 30 °C for 24 hours. Monitor via chiral GC-FID until precisely 48-50% conversion is achieved.

• Filtration: Vacuum filter the mixture through a sintered glass funnel to recover the immobilized enzyme (which can be washed and reused).

• Separation: Concentrate the filtrate under reduced pressure. Purify via silica gel flash chromatography (gradient: 100% Hexane to 90:10 Hexane/EtOAc).

  • Outcome: The less polar (3S)-acetate elutes first, cleanly separating from the unreacted polar (3R)-alcohol.

Protocol B: Saponification to (3S)-1-octen-3-ol

Objective: De-protect the acetate without racemization.

• Dissolve the purified (3S)-1-octen-3-yl acetate (8.5 g, 50 mmol) in 100 mL of absolute methanol.

• Add K₂CO₃ (10.3 g, 75 mmol) in one portion.

• Stir vigorously at room temperature for 4 hours. TLC verification (Hexane/EtOAc 80:20) should confirm the disappearance of the acetate spot.

• Quench the reaction with 50 mL of distilled water. Evaporate excess methanol under reduced pressure.

• Extract the aqueous phase with diethyl ether (3 × 50 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate to yield >99% ee (3S)-1-octen-3-ol.

Protocol C: Oxocarbenium Trapping (MOM Protection)

Objective: Synthesize the final (3S)-3-(Methoxymethoxy)oct-1-ene.

Mechanistic Choice: Using

-Diisopropylethylamine (DIPEA) instead of Triethylamine is critical here. DIPEA is sufficiently bulky to act exclusively as a non-nucleophilic base, preventing competitive quaternization with MOMCl, which guarantees a cleaner oxocarbenium ion pathway 3.

Graphviz Diagram 3: Non-nucleophilic base-promoted oxocarbenium generation and trapping.

• Safety First: Chloromethyl methyl ether (MOMCl) is highly toxic and a potent carcinogen. Handle strictly inside a certified fume hood with proper PPE.

• Setup: Under a strict argon or nitrogen atmosphere, dissolve (3S)-1-octen-3-ol (6.4 g, 50 mmol) in 100 mL of dry dichloromethane (CH₂Cl₂).

• Base Addition: Inject DIPEA (13.0 g, 17.5 mL, 100 mmol) and cool the reaction flask to 0 °C in an ice-water bath.

• MOMCl Addition: Inject MOMCl (6.0 g, 5.7 mL, 75 mmol) dropwise over 15 minutes to control the exothermic oxocarbenium generation.

• Completion: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature for 12 hours.

• Workup & Purification: Carefully quench with saturated aqueous NH₄Cl (100 mL). Separate the layers and extract the aqueous phase with CH₂Cl₂ (2 × 50 mL). Wash combined organics with saturated NaHCO₃, then brine. Dry over Na₂SO₄ and concentrate.

• Final Isolation: Pass through a short silica pad (Hexane/Ether 95:5) to isolate pure (3S)-3-(Methoxymethoxy)oct-1-ene as a pale, clear oil.

Analytical Validation

• Chiral Gas Chromatography: Utilize an achiral-chiral stationary phase setup (e.g., Cyclodextrin-based capillary columns). The protected MOM-ether should reflect >99% ee based on precursor tracking.

• ¹H-NMR (CDCl₃, 400 MHz): Confirmatory peaks must include the diagnostic AB system for the MOM acetal methylene protons (

  at ~4.5–4.7 ppm), the methoxy singlet (~3.3 ppm), and multiplet conservation of the allylic shift (C2 olefinic proton at ~5.7 ppm).

References

1.2 - Frontiers in Tropical Diseases (2024). 2.1 - Molecules / ResearchGate (2012). 3.3 - Google Patents (2012).

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A Technical Guide to the In-Silico ¹H and ¹³C NMR Analysis of (3S)-3-(Methoxymethoxy)oct-1-ene

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential technique for the structural elucidation of organic molecules, providing unparalleled insight into the connectivity and stereochemistry of a compound. For complex chiral molecules such as (3S)-3-(Methoxymethoxy)oct-1-ene, which contains multiple distinct chemical environments, predicting the ¹H and ¹³C NMR spectra is a critical step in confirming its synthesis and stereochemical integrity. This technical guide provides a comprehensive analysis of the theoretical ¹H and ¹³C NMR chemical shifts for (3S)-3-(Methoxymethoxy)oct-1-ene. It details the underlying principles influencing these shifts, including the effects of the chiral center, the methoxymethyl (MOM) ether protecting group, the terminal alkene, and the flexible alkyl chain. Furthermore, this document outlines a robust, step-by-step methodology for performing in-silico NMR prediction using modern computational chemistry software, serving as a practical reference for researchers engaged in synthesis, natural product isolation, and drug development.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the predicted NMR data, a standardized atom numbering system for (3S)-3-(Methoxymethoxy)oct-1-ene is essential. The structure, including the specific (S)-stereochemistry at the C3 chiral center, is depicted below. This numbering will be used consistently throughout this guide for all spectral assignments.

Caption: Structure of (3S)-3-(Methoxymethoxy)oct-1-ene with atom numbering.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum of (3S)-3-(Methoxymethoxy)oct-1-ene is predicted to be complex, with distinct regions corresponding to the vinylic, acetal, alkyl, and methoxy protons. The chemical shift of each proton is influenced by its local electronic environment, including inductive effects from electronegative oxygen atoms and the anisotropy of the C=C double bond.[1][2]

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Atom(s)	Proton Assignment	Predicted Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
H2	Vinylic	5.7 - 5.9	ddd	J (trans, H2-H1a) ≈ 17J (cis, H2-H1b) ≈ 10J (vicinal, H2-H3) ≈ 6-8	Deshielded by the C=C bond anisotropy.[1][2][3] Coupled to both geminal protons (H1a/b) and the adjacent methine proton (H3).
H1a	Vinylic (trans to C3)	5.1 - 5.3	dt	J (trans, H1a-H2) ≈ 17J (geminal, H1a-H1b) ≈ 1-2	Part of the terminal alkene system. The large coupling constant confirms the trans relationship with H2.[1]
H1b	Vinylic (cis to C3)	5.0 - 5.2	dt	J (cis, H1b-H2) ≈ 10J (geminal, H1b-H1a) ≈ 1-2	Part of the terminal alkene system. The smaller coupling constant confirms the cis relationship with H2.[1]
H10	Acetal Methylene	4.6 - 4.8	s	N/A	Highly deshielded protons of the -O-CH₂-O- moiety.[4] Appears as a singlet due to the absence of adjacent protons.
H3	Chiral Methine	3.8 - 4.1	m	Multiple	Deshielded by the adjacent oxygen (O9) and the double bond. Complex multiplicity due to coupling with H2 and the two H4 protons.
H12	Methoxy	3.3 - 3.4	s	N/A	Protons of the -O-CH₃ group.[5][6] Appears as a singlet.
H4	Methylene	1.5 - 1.7	m	Multiple	Diastereotopic protons adjacent to the chiral center (C3), expected to show complex splitting.
H5, H6, H7	Methylene	1.2 - 1.5	m	Multiple	Overlapping signals of the pentyl chain, typical for aliphatic methylene groups.[2]

| H8 | Methyl | 0.8 - 1.0 | t | J ≈ 7 | Terminal methyl group of the alkyl chain, appearing as a triplet due to coupling with the adjacent H7 methylene protons. |

Predicted ¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum will show ten distinct signals, as all carbon atoms are in unique chemical environments. The prediction leverages Distortionless Enhancement by Polarization Transfer (DEPT) experiments, particularly DEPT-135, to differentiate between CH, CH₂, and CH₃ groups.[7][8][9][10][11] In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons (C) are absent in DEPT spectra.[10]

Table 2: Predicted ¹³C NMR Chemical Shifts and DEPT-135 Phasing

Atom	Carbon Type	Predicted Shift (δ, ppm)	DEPT-135 Phase	Rationale
C2	Alkene (CH)	138 - 142	Positive	Deshielded sp² carbon of the terminal alkene.[1][12][13]
C1	Alkene (CH₂)	114 - 118	Negative	Shielded sp² carbon of the terminal alkene.[1][12][13]
C10	Acetal (CH₂)	94 - 97	Negative	Characteristic shift for the acetal carbon of a MOM ether.[4]
C3	Chiral Methine (CH)	78 - 82	Positive	Oxygen-bearing sp³ carbon, significantly deshielded.
C12	Methoxy (CH₃)	55 - 58	Positive	Typical chemical shift for a methoxy group carbon in an ether.[6][14][15][16]
C4	Alkyl (CH₂)	34 - 38	Negative	Allylic carbon, slightly deshielded by proximity to the double bond and chiral center.[12]
C6	Alkyl (CH₂)	31 - 33	Negative	Standard aliphatic sp³ carbon.
C5	Alkyl (CH₂)	25 - 28	Negative	Standard aliphatic sp³ carbon.
C7	Alkyl (CH₂)	22 - 24	Negative	Standard aliphatic sp³ carbon.

| C8 | Alkyl (CH₃) | 13 - 15 | Positive | Terminal methyl carbon, most shielded sp³ carbon. |

Methodology for In-Silico NMR Prediction

Accurate in-silico prediction of NMR spectra is a multi-step process that relies on quantum mechanical calculations.[17] Density Functional Theory (DFT) has become a cornerstone method, offering a balance of accuracy and computational efficiency for predicting NMR parameters like chemical shifts and coupling constants.[17]

Experimental Protocol: DFT-Based NMR Shift Prediction

• Conformational Search:

  • Objective: To identify the lowest energy conformer(s) of the molecule, as NMR spectra represent a population-weighted average.

  • Procedure:

    • Generate an initial 3D structure of (3S)-3-(Methoxymethoxy)oct-1-ene using a molecular editor.

    • Perform a systematic or stochastic conformational search using a molecular mechanics force field (e.g., MMFF94).

    • Cluster the resulting conformers and select all unique structures within a defined energy window (e.g., 5-10 kcal/mol) of the global minimum for further analysis.

• Geometry Optimization:

  • Objective: To obtain a highly accurate molecular geometry for each selected conformer.

  • Procedure:

    • For each conformer, perform a geometry optimization using a DFT method. A common and reliable choice is the B3LYP functional with a 6-31G(d,p) basis set.

    • Include a solvent model (e.g., Polarizable Continuum Model - PCM, with chloroform or methanol as the solvent) to simulate experimental conditions.

    • Verify that each optimized structure is a true energy minimum by performing a frequency calculation and ensuring no imaginary frequencies are present.

• NMR Chemical Shift Calculation:

  • Objective: To calculate the isotropic shielding tensor for each nucleus.

  • Procedure:

    • Using the optimized geometries, perform a single-point NMR calculation using a higher level of theory, often the mPW1PW91 functional with a larger basis set like 6-311+G(2d,p), which is well-suited for NMR calculations.

    • The calculation should be performed using the Gauge-Independent Atomic Orbital (GIAO) method.

    • Calculate the isotropic shielding value (σ) for each ¹H and ¹³C nucleus.

• Data Analysis and Referencing:

  • Objective: To convert calculated shielding values to chemical shifts (δ) and obtain a final predicted spectrum.

  • Procedure:

    • Calculate the chemical shift for each nucleus by referencing its calculated isotropic shielding value (σ_calc) against the shielding value of a reference compound (e.g., Tetramethylsilane, TMS) calculated at the same level of theory (σ_ref): δ_calc = σ_ref - σ_calc

    • If multiple conformers were analyzed, calculate the Boltzmann-averaged chemical shifts based on their relative free energies.

    • Tabulate the final predicted chemical shifts and compare them with the expected values and, ultimately, with experimental data.

Caption: Workflow for the in-silico prediction of NMR chemical shifts.

Advanced NMR Techniques for Structural Confirmation

While ¹H and ¹³C NMR provide foundational data, complex structures benefit from two-dimensional (2D) NMR experiments for unambiguous assignment.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the atoms they are directly attached to.[18][19][20][21][22] It is invaluable for definitively linking the proton assignments in Table 1 to the carbon assignments in Table 2. For example, an HSQC spectrum would show a cross-peak connecting the proton signal at ~3.3 ppm (H12) to the carbon signal at ~56 ppm (C12), confirming the methoxy group assignment.

• HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals correlations between protons and carbons that are two or three bonds away, providing crucial information about the connectivity of the molecular skeleton.

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other, helping to trace out the spin systems within the molecule, such as the entire oct-1-ene chain.

• NOESY (Nuclear Overhauser Effect Spectroscopy): For confirming the (S)-stereochemistry, a NOESY experiment could be employed. This experiment shows correlations between protons that are close in space, regardless of whether they are bonded. Specific through-space correlations involving the H3 proton and protons on the pentyl chain or MOM group can help validate the predicted lowest-energy conformation consistent with the (S) configuration.

Conclusion

The in-silico prediction of ¹H and ¹³C NMR spectra for (3S)-3-(Methoxymethoxy)oct-1-ene provides a detailed roadmap for experimental spectral analysis. The predicted chemical shifts, multiplicities, and carbon types, grounded in established principles of NMR spectroscopy, offer a robust hypothesis for structural verification. By following the outlined computational methodology, researchers can generate highly accurate theoretical spectra, which, when used in conjunction with advanced 2D NMR experiments, enables the confident and complete structural and stereochemical assignment of this and other complex chiral molecules. This integrated approach of prediction and experimentation is a cornerstone of modern chemical research, accelerating discovery and ensuring scientific rigor.

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• Fiveable. (2025, August 15). DEPT-135 Definition - Organic Chemistry Key Term. Fiveable.
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• Advances in Polymer Science.
• Wikipedia. Heteronuclear single quantum coherence spectroscopy.
• Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy.
• Heteronuclear single quantum coherence spectroscopy.
• Columbia University. DEPT | NMR Core Facility.
• Columbia University. DEPT | NMR Core Facility.
• BenchChem. Application Note: ¹³C NMR Analysis of Long-Chain Alkenes.
• OpenStax. (2023, September 20). 13.12 DEPT ¹³C NMR Spectroscopy. Organic Chemistry.
• ACS Publications. (2025, September 9). Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges. Chemical Reviews.
• Doc Brown's Advanced Organic Chemistry Revision Notes. Interpreting the H-1 NMR spectrum of methoxymethane.
• Anasazi Instruments. (2021, May 24). DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You?.
• YouTube. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy.
• Chemistry LibreTexts. (2023, January 22). Nuclear Magnetic Resonance (NMR) of Alkenes.
• Modgraph. 1 Proton chemical shifts in NMR, part 17 1. Chemical shifts in alkenes and the anisotropic and steric effects of the double bond.
• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups.
• Doc Brown's Advanced Organic Chemistry Revision Notes. C2H6O CH3OCH3 C-13 nmr spectrum of methoxymethane.
• BenchChem.
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• The Journal of Physical Chemistry A - ACS Figshare.
• ResearchGate. (2023, June). Methoxy ¹³C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds.

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Stability and Storage of (3S)-3-(Methoxymethoxy)oct-1-ene: A Comprehensive Technical Guide

Introduction

(3S)-3-(Methoxymethoxy)oct-1-ene is a chiral intermediate of significant interest in modern organic synthesis and drug development. Its unique structural features, comprising a stereogenic center, a terminal alkene, and a methoxymethyl (MOM) ether protecting group, make it a versatile building block for the synthesis of complex molecular architectures. The stability and purity of this intermediate are paramount to ensure the success and reproducibility of subsequent synthetic transformations, as well as the quality and safety of the final active pharmaceutical ingredient (API).

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for (3S)-3-(Methoxymethoxy)oct-1-ene. It is intended for researchers, scientists, and drug development professionals who handle, store, and utilize this and structurally similar chiral intermediates. The principles and protocols outlined herein are designed to ensure the chemical and enantiomeric integrity of the compound.

Chemical and Physical Properties

While a comprehensive, publicly available Safety Data Sheet (SDS) for (3S)-3-(Methoxymethoxy)oct-1-ene is not readily found, its chemical and physical properties can be inferred from its structural components: a volatile terminal alkene and a methoxymethyl ether. It is expected to be a flammable liquid with a relatively low boiling point.[1][2]

Property	Estimated Value/Characteristic	Rationale/Reference
Appearance	Colorless liquid	Typical for similar organic molecules.
Molecular Formula	C10H20O2	Based on chemical structure.
Molecular Weight	172.26 g/mol	Calculated from the molecular formula.
Boiling Point	Estimated to be in the range of 150-200 °C	Based on structurally similar octene and ether compounds.[3][4]
Flammability	Highly flammable liquid and vapor	The presence of the octene moiety and the ether functionality suggests high flammability.[1][2]
Solubility	Soluble in common organic solvents (e.g., ethers, hydrocarbons, chlorinated solvents). Insoluble in water.	Typical for non-polar organic compounds.
Chirality	Contains one stereocenter at the C3 position.	A key structural feature.

Chemical Stability and Potential Degradation Pathways

The stability of (3S)-3-(Methoxymethoxy)oct-1-ene is influenced by the reactivity of its two primary functional groups: the MOM ether and the terminal alkene. Understanding the potential degradation pathways is crucial for establishing appropriate storage and handling procedures.

Methoxymethyl (MOM) Ether Stability

MOM ethers are acetals and are known to be sensitive to acidic conditions.[5] The primary degradation pathway involves acid-catalyzed hydrolysis to yield the corresponding alcohol, formaldehyde, and methanol.

• Mechanism of Acid-Catalyzed Deprotection: The reaction is initiated by protonation of one of the ether oxygens, followed by cleavage of the C-O bond to form a resonance-stabilized oxonium ion and the alcohol. The oxonium ion is then attacked by water to generate a hemiacetal, which subsequently decomposes to formaldehyde and methanol.

It is imperative to avoid contact with both protic and Lewis acids to prevent premature deprotection.

Terminal Alkene Stability

Terminal alkenes are susceptible to a variety of reactions that can compromise the integrity of the molecule:

• Oxidation: The double bond can be oxidized by atmospheric oxygen, especially in the presence of light or heat, to form peroxides, epoxides, or undergo cleavage to form aldehydes or carboxylic acids. The formation of explosive peroxides is a significant safety concern with ethers and alkenes.[]

• Isomerization: The terminal double bond may isomerize to form more stable internal alkenes under certain conditions, such as in the presence of acid or metal catalysts.

• Polymerization: Alkenes can undergo free-radical or acid-catalyzed polymerization, leading to the formation of oligomers or polymers.

Enantiomeric Stability

A critical aspect of handling chiral intermediates is maintaining their enantiomeric purity. Racemization, the conversion of one enantiomer into its mirror image, can be influenced by temperature, pH, and solvent conditions.[] For (3S)-3-(Methoxymethoxy)oct-1-ene, the chiral center is an ether, which is generally stable to racemization under neutral and basic conditions. However, acidic conditions that could lead to MOM group cleavage and potential side reactions should be strictly avoided.

Recommended Storage and Handling Conditions

To ensure the long-term stability and maintain the chemical and enantiomeric purity of (3S)-3-(Methoxymethoxy)oct-1-ene, the following storage and handling conditions are recommended:

Condition	Recommendation	Rationale
Temperature	Store in a cool, well-ventilated area. Refrigeration (2-8 °C) is recommended for long-term storage.	Reduces the volatility of the compound, minimizes the risk of peroxide formation, and slows down potential degradation reactions.[][7]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents oxidation of the alkene and hydrolysis of the MOM ether by atmospheric moisture.
Light	Protect from light. Store in an amber or opaque container.	Light can promote free-radical reactions, leading to peroxide formation and polymerization of the alkene.
Container	Store in a tightly sealed, appropriate container (e.g., amber glass bottle with a PTFE-lined cap).	Prevents evaporation and contamination.[1]
Incompatible Materials	Store away from strong acids, strong oxidizing agents, and sources of ignition.	Prevents acid-catalyzed deprotection, oxidation, and fire hazards.[8]

Handling Precautions:

• Handle in a well-ventilated area, preferably in a fume hood.[8]

• Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[8]

• Ground and bond containers when transferring material to prevent static discharge.[1]

• Use only non-sparking tools.[1]

Experimental Protocol: Stability Study

A well-designed stability study is essential to determine the shelf-life and confirm the recommended storage conditions for (3S)-3-(Methoxymethoxy)oct-1-ene.[9][10]

Study Design

• Storage Conditions:

  • Long-Term: 5 °C ± 3 °C (refrigerated)

  • Accelerated: 25 °C ± 2 °C / 60% RH ± 5% RH

  • Stress: 40 °C ± 2 °C / 75% RH ± 5% RH

• Time Points:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months

  • Accelerated: 0, 1, 2, 3, and 6 months

  • Stress: 0, 1, and 3 months

• Packaging: The compound should be stored in the proposed commercial packaging or a container that mimics it.[7]

Analytical Methods for Stability Monitoring

A combination of analytical techniques should be employed to monitor the purity, identity, and enantiomeric integrity of the compound.[11][12]

• Appearance: Visual inspection for color change or formation of precipitates.

• Purity and Degradation Products:

  • Gas Chromatography (GC) with Flame Ionization Detection (FID): To determine the purity of the compound and quantify any volatile impurities or degradation products.[13]

  • Gas Chromatography-Mass Spectrometry (GC-MS): To identify the structure of any new degradation products.

• Enantiomeric Purity:

  • Chiral Gas Chromatography (Chiral GC) or Chiral High-Performance Liquid Chromatography (Chiral HPLC): To determine the enantiomeric excess (%ee) and monitor for any racemization.[11][13][14]

• Identity:

  • Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the key functional groups (alkene, ether).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and detect any structural changes.

Step-by-Step Protocol for Purity and Enantiomeric Excess Determination by Chiral GC

• Sample Preparation:

  • Accurately weigh approximately 10 mg of (3S)-3-(Methoxymethoxy)oct-1-ene into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable solvent (e.g., hexane or ethyl acetate).

  • Prepare a racemic standard of 3-(methoxymethoxy)oct-1-ene for system suitability and to confirm the elution order of the enantiomers.

• Chiral GC Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Chiral Column: A suitable chiral stationary phase column (e.g., a cyclodextrin-based column) capable of separating the enantiomers.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Optimize for baseline separation of the enantiomers and any potential impurities. A typical program might be: Initial temperature of 80 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 5 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Detector: Flame Ionization Detector (FID) at 280 °C.

• Data Analysis:

  • Calculate the purity of the sample by determining the peak area percentage of the main peak relative to the total area of all peaks.

  • Calculate the enantiomeric excess using the following formula: %ee = [ (Area of (S)-enantiomer - Area of (R)-enantiomer) / (Area of (S)-enantiomer + Area of (R)-enantiomer) ] x 100

Visualization of Experimental Workflow

Caption: Workflow for the stability study of (3S)-3-(Methoxymethoxy)oct-1-ene.

Conclusion

The stability and purity of (3S)-3-(Methoxymethoxy)oct-1-ene are critical for its successful application in research and development. By understanding its chemical properties and potential degradation pathways, and by implementing the recommended storage and handling procedures, the integrity of this valuable chiral intermediate can be maintained. A robust stability testing program, employing a suite of appropriate analytical methods, is essential to establish a scientifically sound shelf-life and ensure the quality and consistency of the material over time.

References

• OpenOChem Learn. (n.d.). Assessing Chiral Purity. Retrieved from [Link]

• LookChem. (n.d.). 3-[(2-Methoxyethoxy)methoxy]oct-1-ene. Retrieved from [Link]

• Wang, Q., et al. (2016). HPLC Determination of Enantiomeric Purity for 1-Styrene-3-Hexyl Propynol. Journal of Chromatographic Science, 54(10), 1734–1738. [Link]

• Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.

• CHROMSERVIS. (n.d.). Handling chiral columns. Retrieved from [Link]

• Wikipedia. (2023, November 29). Chiral analysis. Retrieved from [Link]

• PubChem. (n.d.). 3-[Ethoxy(methoxy)methoxy]prop-1-yne. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Measuring Chiral Purity. Retrieved from [Link]

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• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing. Retrieved from [Link]

• BenchChem. (2025). Navigating the Landscape of Alcohol Protection: A Guide to Alternatives for Methoxymethyl (MOM) Ethers.

• Mark, G. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. [Link]

• Park, H., et al. (2012). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 53(28), 3589-3592. [Link]

• ChemSynthesis. (2025, May 20). (2E)-1-methoxy-3-methyl-2-octene. Retrieved from [Link]

• Hatzinger, P. B., et al. (2011). Formation of Alkenes via Degradation of tert-Alkyl Ethers and Alcohols by Aquincola tertiaricarbonis L108 and Methylibium spp. Applied and Environmental Microbiology, 77(12), 4059-4066. [Link]

• Airgas. (2018, April 6). Safety Data Sheet: 1-Octene. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Octene (CAS 592-98-3). Retrieved from [Link]

• Daicel Chiral Technologies. (2022). Protecting Your Chiral Columns for Optimal Performance. Retrieved from [Link]

• European Medicines Agency. (2003, December 17). Stability Testing Of Existing Active Substances And Related Finished Products. Retrieved from [Link]

• Balius, T. E., et al. (2013). The Significance of Chirality in Drug Design and Development. Journal of Computer-Aided Molecular Design, 27(12), 1001-1005. [Link]

• Huynh-Ba, K. (2024). Stability Lifecycle: An Application of ICH Q12 to Manage the Pharmaceutical Stability Program. Pharmaceutical Technology, 48(6). [Link]

• Kašička, V., et al. (2019). Stability study of α-bromophenylacetic acid: Does it represent an appropriate model analyte for chiral separations?. Journal of Separation Science, 42(1), 324-332. [Link]

• Zhao, Y., et al. (2017). Determination of the Absolute Configuration of β-Chiral Primary Alcohols Using the Competing Enantioselective Conversion Method. The Journal of Organic Chemistry, 82(11), 5798-5804. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Asymmetric Synthesis of MOM-Protected Octenols

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Significance and Strategic Considerations

Chiral octenols (eight-carbon alcohols with a defined stereocenter) and their derivatives are valuable building blocks in the synthesis of complex organic molecules, including natural products, pharmaceuticals, and insect pheromones. The hydroxyl group provides a versatile handle for further functionalization, while the alkene moiety allows for a wide array of subsequent chemical transformations.

Protecting the hydroxyl group is often a critical step in a multi-step synthesis to prevent unwanted side reactions. The methoxymethyl (MOM) ether is a popular choice for this role due to its ease of introduction under mild basic conditions, stability across a broad spectrum of reagents (e.g., organometallics, hydrides, many oxidizing and reducing agents), and facile removal under acidic conditions.[1][2] This guide provides an in-depth overview of robust strategies for the asymmetric synthesis of octenols, followed by protocols for their protection as MOM ethers and methods for verifying their enantiomeric purity.

Core Asymmetric Strategies for Chiral Octenol Synthesis

The primary challenge lies in the stereoselective construction of the secondary alcohol. Several powerful strategies have been developed, primarily revolving around the asymmetric addition of a nucleophile to a carbonyl group.

Reagent-Controlled Asymmetric Allylation: The Brown Allylation

One of the most reliable and field-proven methods for generating chiral homoallylic alcohols is the Brown allylation.[3] This reaction utilizes a stoichiometric chiral allylborane reagent, typically B-allyldiisopinocampheylborane, derived from α-pinene. The high degree of stereocontrol arises from a highly organized, chair-like six-membered transition state (Zimmerman-Traxler model), where the aldehyde's R-group occupies an equatorial position to minimize steric hindrance.[4]

Causality of Stereoselection: The facial selectivity is dictated by the chiral isopinocampheyl (Ipc) ligands on the boron atom, which effectively shield one face of the allyl group, forcing the aldehyde to approach from the less hindered side.[4] Using either (+)- or (-)-α-pinene as the chiral source allows for predictable access to either the (R)- or (S)-enantiomer of the resulting alcohol.[4][5] The reaction is known for its high enantioselectivity, often exceeding 90% enantiomeric excess (e.e.), and its broad substrate scope.[3][5]

Catalyst-Controlled Asymmetric Allylation: The Nozaki-Hiyama-Kishi (NHK) Reaction

The Nozaki-Hiyama-Kishi (NHK) reaction is a powerful carbon-carbon bond-forming reaction involving the coupling of an organic halide with an aldehyde, mediated by chromium(II) salts.[6][7][8] The development of catalytic asymmetric versions has made it a highly attractive method. In this approach, a substoichiometric amount of a chiral ligand is used in conjunction with a chromium(III) precursor and a stoichiometric reductant (e.g., manganese powder).[8][9][10]

Mechanistic Insight: The active Cr(II) species is regenerated in situ. It undergoes oxidative addition to the allyl halide to form an organochromium reagent. This species, coordinated to the chiral ligand, then adds to the aldehyde enantioselectively.[10] The use of additives like TMSCl is crucial for turning over the catalytic cycle by liberating the Cr(III) from the product alkoxide.[8][10] This method avoids the need for stoichiometric chiral reagents, making it more atom-economical.

Asymmetric Dihydroxylation of a Diene Precursor

An alternative strategy involves the Sharpless Asymmetric Dihydroxylation (AD) of a terminal diene, such as 1,7-octadiene.[11][12] This powerful reaction uses a catalytic amount of osmium tetroxide (OsO₄) with a chiral cinchona alkaloid-derived ligand to produce a chiral 1,2-diol with high enantioselectivity.[11]

Synthetic Logic: The resulting vicinal diol can then be selectively protected. For instance, the primary alcohol can be selectively protected (e.g., as a silyl ether), followed by MOM protection of the secondary alcohol. Subsequent removal of the primary protecting group and oxidative cleavage would yield the desired chiral octenol building block. The choice of ligand (e.g., (DHQ)₂PHAL in AD-mix-α or (DHQD)₂PHAL in AD-mix-β) determines which face of the alkene is hydroxylated, providing predictable access to either enantiomer of the diol product.[12][13]

Detailed Experimental Protocols

The following protocols are presented as self-validating systems, providing detailed steps and rationale.

Protocol 1: Asymmetric Synthesis of (S)-Oct-1-en-4-ol via Brown Allylation

This protocol is adapted from the foundational work of Brown and co-workers.[4][5] It describes the reaction of pentanal with (Ipc)₂B-allyl derived from (+)-α-pinene.

Workflow Diagram:

Caption: Workflow for Brown Allylation.

Materials & Reagents:

• (-)-B-Methoxydiisopinocampheylborane (1.0 M in Et₂O)

• Allylmagnesium bromide (1.0 M in Et₂O)

• Pentanal (freshly distilled)

• Anhydrous diethyl ether (Et₂O)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Chiral Allylborane Reagent: To a flame-dried, argon-purged flask, add 22 mL of (-)-B-methoxydiisopinocampheylborane (22 mmol, 1.1 eq). Cool the flask to 0 °C in an ice bath. Add 21 mL of allylmagnesium bromide (21 mmol, 1.05 eq) dropwise over 20 minutes.

  • Causality: The Grignard reagent displaces the methoxy group to form the active B-allyldiisopinocampheylborane. Maintaining a low temperature prevents side reactions.

• Asymmetric Addition: After stirring at 0 °C for 30 minutes, cool the resulting white suspension to -78 °C (dry ice/acetone bath). Add 2.1 mL of pentanal (20 mmol, 1.0 eq) dropwise.

  • Causality: Low temperature (-78 °C to -100 °C) is critical for maximizing enantioselectivity by rigidifying the chair-like transition state.[4]

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Oxidative Workup: Remove the cold bath and allow the mixture to warm to room temperature. Add 15 mL of 3 M NaOH solution, followed by the slow, careful addition of 15 mL of 30% H₂O₂ at 0 °C.

  • Causality: The alkaline peroxide workup cleaves the boron-carbon and boron-oxygen bonds, liberating the desired alcohol and converting the chiral auxiliary into isopinocampheol, which is water-soluble and easily removed.

• Extraction and Purification: Stir the mixture vigorously for 4-6 hours at room temperature. Separate the layers and extract the aqueous phase with Et₂O (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography (e.g., 10:1 Hexanes:Ethyl Acetate) to yield (S)-oct-1-en-4-ol.

Protocol 2: MOM Protection of (S)-Oct-1-en-4-ol

This is a standard, robust procedure for protecting secondary alcohols.[1][2]

Materials & Reagents:

• (S)-Oct-1-en-4-ol (from Protocol 1)

• Anhydrous dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA, Hünig's base)

• Methoxymethyl chloride (MOM-Cl)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Reaction Setup: In a flame-dried, argon-purged flask, dissolve (S)-oct-1-en-4-ol (1.28 g, 10 mmol, 1.0 eq) in 50 mL of anhydrous DCM. Add DIPEA (5.2 mL, 30 mmol, 3.0 eq). Cool the solution to 0 °C.

  • Causality: DIPEA is a bulky, non-nucleophilic base that scavenges the HCl generated during the reaction without competing as a nucleophile.[1]

• Addition of MOM-Cl: Add MOM-Cl (1.5 mL, 20 mmol, 2.0 eq) dropwise to the stirred solution.

  • Safety Note: MOM-Cl is a potent carcinogen and should be handled with extreme care in a well-ventilated chemical fume hood.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Workup: Quench the reaction by adding 50 mL of saturated aqueous NH₄Cl solution. Separate the layers and extract the aqueous phase with DCM (2 x 25 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography to yield the MOM-protected octenol.

Data Presentation and Characterization

Accurate characterization is essential to validate the success of the synthesis. Yields should be calculated, and stereochemical purity must be determined.

Table 1: Representative Results for Asymmetric Synthesis Methods

Method	Substrate	Catalyst/Reagent	Yield (%)	e.e. (%)	Reference
Brown Allylation	Pentanal	(+)-Ipc₂B-allyl	~80-90	>96	[4][5]
Asymmetric NHK	Heptanal	CrCl₃/Chiral Ligand	~80-95	>90	[9][10]
Sharpless AD	1,7-Octadiene	AD-mix-β	>90	>98	[13][14]

Note: Yields and e.e. are highly dependent on specific substrate and reaction conditions.

Protocol 3: Determination of Enantiomeric Excess (e.e.)

The most common method for determining the e.e. of a chiral alcohol is via High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[15][16]

Workflow Diagram:

Caption: Workflow for e.e. determination by Chiral HPLC.

Procedure:

• Sample Preparation: Prepare a ~1 mg/mL solution of the purified chiral octenol in the mobile phase (e.g., a mixture of n-Heptane and Isopropanol). Prepare a similar solution of the racemic octenol, which can be synthesized using a non-chiral reagent like allymagnesium bromide.

• HPLC Conditions (Example):

  • Column: Chiralpak® IA or similar polysaccharide-based CSP.[15]

  • Mobile Phase: 98:2 n-Heptane/Isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (as alcohols have weak chromophores).

• Analysis:

  • Inject the racemic standard to determine the retention times for both enantiomers and ensure baseline separation.[17]

  • Inject the synthesized sample.

  • Integrate the peak areas for the two enantiomers. The enantiomeric excess is calculated using the formula: % e.e. = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100.

  • Trustworthiness: Reliable e.e. determination requires good peak resolution and accurate integration. Errors can arise from poor separation or impure samples.[18]

References

• Brown Allylation: Application to the Synthesis of Natural Products. ResearchGate. Available at: [Link]

• Electrocatalytic Asymmetric Nozaki–Hiyama–Kishi Decarboxylative Coupling: Scope, Applications, and Mechanism. PMC. Available at: [Link]

• Electrocatalytic Asymmetric Nozaki–Hiyama–Kishi Decarboxylative Coupling: Scope, Applications, and Mechanism. Journal of the American Chemical Society. Available at: [Link]

• Asymmetric Nozaki–Hiyama–Kishi Allylation. Synfacts. Available at: [Link]

• Enantioselective Nozaki–Hiyama–Kishi allylation-lactonization for the syntheses of 3-substituted phthalides. RSC Publishing. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality. Available at: [Link]

• The Nozaki-Hiyama-Kishi Reaction, Asymmetric Additions to Carbonyl Compounds. Andrew G Myers Research Group, Harvard University. Available at: [Link]

• How Reliable Are Enantiomeric Excess Measurements Obtained By Chiral HPLC? ChemistrySelect. Available at: [Link]

• MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Sharpless asymmetric dihydroxylation. Grokipedia. Available at: [Link]

• Sharpless Dihydroxylation (Bishydroxylation). Organic Chemistry Portal. Available at: [Link]

• Sharpless asymmetric dihydroxylation. Wikipedia. Available at: [Link]

• 4.4 Alkoxymethyl Ethers. Wuts' Protective Groups in Organic Synthesis. Available at: [Link]

• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. ScienceDirect. Available at: [Link]

• An efficient protocol for the preparation of MOM ethers and their deprotection using zirconium(IV) chloride. Academia.edu. Available at: [Link]

• Brown's allylation in the synthesis of (−)‐anaferine. ResearchGate. Available at: [Link]

• Sharpless Asymmetric Dihydroxylation. Encyclopedia.pub. Available at: [Link]

• Chiral synthesis via organoboranes. 6. Asymmetric allylboration via chiral allyldialkylboranes. Synthesis of homoallylic alcohols with exceptionally high enantiomeric excess. Semantic Scholar. Available at: [Link]

• Brown Allylation and Crotylation Reactions. Andrew G Myers Research Group, Harvard University. Available at: [Link]

• Asymmetric Syntheses of (E)-δ-Hydroxymethyl-anti-homoallylic Alcohols via Highly Enantio- and Stereoselective Aldehyde Allylation with α-Borylmethyl-(E)-crotylboronate. NSF Public Access Repository. Available at: [Link]

• Chiral Brønsted Acid-Catalyzed Allylboration of Aldehydes. PMC. Available at: [Link]

• A Catalytic Approach for Enantioselective Synthesis of Homoallylic Alcohols Bearing a Z-Alkenyl Chloride or Trifluoromethyl Group. A Concise and Protecting Group-Free Synthesis of Mycothiazole. PubMed. Available at: [Link]

• Absolute Asymmetric Synthesis Involving Chiral Symmetry Breaking in Diels–Alder Reaction. MDPI. Available at: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma's Almanac. Available at: [Link]

• Homoallylic alcohol synthesis by 1,2-addition or C-C coupling. Organic Chemistry Portal. Available at: [Link]

• A REVIEW ON RECENT ADVANCES IN ASYMMETRIC SYNTHESIS AND ITS APPLICATIONS. ResearchGate. Available at: [Link]

• Asymmetric Synthesis and Applications of Chiral Organoselenium Compounds: A Review. MDPI. Available at: [Link]

• Asymmetric organocatalytic synthesis of chiral homoallylic amines. Semantic Scholar. Available at: [Link]

• Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu. PMC. Available at: [Link]

• Stereoselective Synthesis of Chiral Molecules. Encyclopedia.pub. Available at: [Link]

• Catalytic asymmetric synthesis of allylic alcohols and derivatives and their applications in... PubMed. Available at: [Link]

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Protecting group strategies for (3S)-oct-1-en-3-ol

Context and Biochemical Provenance

(3S)-oct-1-en-3-ol, colloquially known as Matsutake alcohol, is a naturally occurring secondary allylic alcohol. In biological systems, it is synthesized via the aerobic oxidation of linoleic acid into 10(S)-hydroperoxy-(8E,12Z)-8,12-octadecadienoic acid (10-HPODE) by lipoxygenase, followed by enzymatic cleavage mediated by hydroperoxide lyase[1],[2].

In modern synthetic chemistry and drug development, (3S)-oct-1-en-3-ol serves as a critical chiral building block. It is most prominently utilized to install the structurally requisite

-side chain of high-value prostanoids, isoprostanes, and synthetic leukotriene derivatives[3]. However, the intrinsic reactivity of the allylic system makes handling this precursor chemically perilous without an optimal protecting group strategy.

Mechanistic Pitfalls in Allylic Architectures

The juxtaposition of a terminal vinyl group with a secondary hydroxyl introduces severe vulnerabilities. Without adequate protection, exposing (3S)-oct-1-en-3-ol to the Lewis acidic, Bronsted acidic, or transition-metal conditions required for downstream transformations frequently triggers two modes of catastrophic failure:

• Racemization: Protonation or coordination of the free hydroxyl group leads to the expulsion of water, forming a resonance-stabilized allylic carbocation. Subsequent non-stereoselective nucleophilic attack destroys the strictly required (S)-stereocenter.

• [1,3]-Allylic Transposition: Under certain transition-metal catalysis (e.g.,

  or Pd-catalyzed cross-couplings), the oxygen moiety can migrate to the terminal carbon, shifting the double bond to generate a primary acyclic vinyl species[4].

To mitigate these degradative pathways, researchers must temporarily mask the hydroxyl moiety using mild reagents that neither ionize the C-O bond nor introduce deleterious steric bulk that could impede downstream metathesis or conjugate additions.

Fig 1. Mechanistic pathways of (3S)-oct-1-en-3-ol degradation versus silyl ether protection.

Comparative Evaluation of Protecting Group Strategies

Choosing the proper protecting group dictates the overall efficiency of a complex synthetic campaign. Below is a comparative analysis of the conventional protecting modalities for (3S)-oct-1-en-3-ol.

Table 1: Protecting Group Profiling for (3S)-oct-1-en-3-ol

Protecting Group	Reagents Required	Typical Yield (%)	Enantiomeric Retention	Compatibility with Cuprate/Pd Catalysis	Cleavage Conditions
TBS (Silyl)	TBSCl, Imidazole, DMF	95 - 98	>99.5%	Excellent	TBAF/THF, 25 °C[5]
THP (Acetal)	DHP, PPTS, CH Cl	85 - 90	>99% (Forms diastereomeric mixtures)	Good[3]	AcOH/H O/THF, 40 °C[6]
Troc (Carbonate)	TrocCl, Pyridine	80 - 85	>99%	Poor (Susceptible to -allyl ionization)	Zn dust / AcOH
Acetate (Ester)	Ac O, DMAP, Pyridine	90 - 95	>99%	Poor (Promotes allylic substitution)	K CO , MeOH

Scientific Rationale for Strategy Selection: Silyl ethers, specifically tert-Butyldimethylsilyl (TBS), remain the uncompromising gold standard. Unlike Tetrahydropyranyl (THP) groups—which introduce a new stereocenter at the acetal carbon and convolute

H and C NMR analysis[3]—the TBS ether maintains an easily traceable spectroscopic profile. Furthermore, unlike acetates or Troc groups, the Si-O bond successfully resists acting as a leaving group during requisite Pd-catalyzed vinylations or Sonogashira couplings, preventing -allyl complex formation[4].

Validated Experimental Methodologies

The following protocols constitute a self-validating, highly reproducible workflow for isolating and recovering enantiopure (3S)-oct-1-en-3-ol intermediates.

Protocol A: Synthesis of (3S)-1-(tert-Butyldimethylsilyloxy)oct-1-ene

Causality Insight: Imidazole is leveraged dually as an acid scavenger (to prevent carbocation formation via HCl byproduct) and as an organocatalyst. It reacts with TBSCl to form a highly reactive N-silyl-imidazolium intermediate, accelerating oxygen nucleophilic attack without risking substrate isomerization.

• Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add (3S)-oct-1-en-3-ol (1.00 g, 7.80 mmol) and dissolve in anhydrous DMF (15.0 mL).

• Catalyst and Base Addition: Add imidazole (1.33 g, 19.5 mmol, 2.5 equiv). Stir at room temperature for 5 minutes until fully dissolved.

• Silylation: Lower the internal temperature to 0 °C using an ice-water bath. Add tert-Butyldimethylsilyl chloride (TBSCl) (1.41 g, 9.36 mmol, 1.2 equiv) in three distinct portions over 10 minutes to manage the mild exotherm.

• Reaction Execution: Remove the ice bath and allow the solution to warm to 25 °C. Stir for 4 hours. Monitor via TLC (Hexanes/EtOAc, 9:1); the product should present an Rf of ~0.8 compared to the starting material's Rf of ~0.3.

• Workup: Quench the reaction by adding 20 mL of saturated aqueous NaHCO

  . Extract the aqueous layer with Hexanes (3 × 20 mL). The use of strictly non-polar hexanes minimizes DMF partitioning into the organic layer.

• Purification: Wash the combined organic phases with brine (2 × 15 mL), dry over anhydrous Na

  SO , and concentrate under reduced pressure. Purify via silica gel flash chromatography (100% Hexanes) to yield a colorless oil.

Protocol B: Fluoride-Mediated Desilylation without Racemization

Causality Insight: Tetrabutylammonium fluoride (TBAF) cleaves the silyl ether strictly driven by the extreme thermodynamic stability of the Si-F bond (~135 kcal/mol). This highly specific fluorophilicity allows for deprotection at mild basicity and low temperature, guaranteeing quantitative recovery of the secondary alcohol without risking acid-induced [1,3]-transposition[5].

• Preparation: In a 50 mL round-bottom flask, dissolve the TBS-protected intermediate (1.00 g, 4.12 mmol) in anhydrous THF (10.0 mL) under argon.

• Fluoride Delivery: Cool the mixture to 0 °C. Add TBAF (1.0 M solution in THF, 4.94 mL, 1.2 equiv) dropwise via syringe.

• Cleavage: Allow the reaction to proceed for 2 hours at 25 °C. Complete consumption of the silyl ether is confirmed via TLC.

• Workup: Add 15 mL of saturated aqueous NH

  Cl to neutralize the highly basic alkoxide intermediate formed during cleavage. Extract with EtOAc (3 × 15 mL).

• Purification: Dry the combined extracts over MgSO

  , concentrate in vacuo, and purify by flash chromatography (Hexanes/EtOAc, 4:1) to yield enantiomerically intact (3S)-oct-1-en-3-ol.

References

• Biosynthesis of (R)-(-)
• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi, nih.gov,
• Regiochemical Control in the Metal-Catalyzed Transposition of Allylic Silyl Ethers, acs.org,
• Synthesis of Chiral Cyclopentenones, acs.org,
• A Lipase Mediated Asymmetric Hydrolysis of 3-Acyloxy-1-octynes and 3-(E)-acyloxy-1-octenes, oup.com,
• 15,16-Dioxy prostenoic acids and esters (US4219664A), google.com,

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• 6. US4219664A - 15,16-Dioxy prostenoic acids and esters - Google Patents [patents.google.com]

Application Notes and Protocols for (3S)-3-(Methoxymethoxy)oct-1-ene: A Versatile Chiral Building Block in Asymmetric Synthesis

Introduction: The Strategic Value of (3S)-3-(Methoxymethoxy)oct-1-ene

In the landscape of modern organic synthesis, the demand for enantiomerically pure compounds continues to drive the development of novel chiral building blocks.[1][2] (3S)-3-(Methoxymethoxy)oct-1-ene emerges as a highly valuable and versatile intermediate for the stereoselective synthesis of complex molecules, particularly in the fields of natural product synthesis and pharmaceutical drug development.[3][4] Its structure, featuring a stereodefined secondary alcohol protected with a methoxymethyl (MOM) group and a terminal olefin, offers a rich platform for a variety of chemical transformations.

The (S)-configuration at the C3 position provides a crucial stereochemical handle, enabling the construction of chiral centers with high fidelity. The MOM ether serves as a robust protecting group for the hydroxyl functionality, stable to a wide range of reaction conditions yet readily cleavable under mild acidic treatment.[5][6][7][8] The terminal alkene provides a gateway for a multitude of synthetic operations, including but not limited to, oxidation, reduction, and carbon-carbon bond formation. This combination of functionalities makes (3S)-3-(Methoxymethoxy)oct-1-ene an attractive starting material for the synthesis of polyketide fragments, alkaloids, and other biologically active compounds.[4][9]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of (3S)-3-(Methoxymethoxy)oct-1-ene. We will delve into its physicochemical properties, provide detailed protocols for its application in key synthetic transformations, and discuss the underlying principles that govern its reactivity and stereoselectivity.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of a reagent is paramount for its safe and effective use. The following table summarizes the key data for (3S)-3-(Methoxymethoxy)oct-1-ene.

Property	Value	Source/Notes
Molecular Formula	C10H20O2	Calculated
Molecular Weight	172.26 g/mol	Calculated
Appearance	Colorless oil	Expected based on similar compounds
Boiling Point	Not explicitly available; estimated to be in the range of 180-200 °C at atmospheric pressure.	Estimation based on analogous structures.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, diethyl ether, tetrahydrofuran, ethyl acetate). Insoluble in water.	General solubility for similar ethers.
Stability	Stable under neutral and basic conditions. Sensitive to strong acids.[5][7]	General stability of MOM ethers.

Safety and Handling Precautions:

(3S)-3-(Methoxymethoxy)oct-1-ene should be handled in a well-ventilated fume hood.[10] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.[10] As with many organic compounds, it is considered flammable and should be kept away from ignition sources.[11][12] Store in a tightly sealed container in a cool, dry place.

Core Synthetic Applications and Protocols

The synthetic utility of (3S)-3-(Methoxymethoxy)oct-1-ene is vast. Below are detailed protocols for some of its key applications, illustrating its role as a versatile chiral building block.

Application 1: Ozonolysis and Reductive Workup for the Synthesis of a Chiral Aldehyde

The terminal olefin of (3S)-3-(Methoxymethoxy)oct-1-ene can be readily cleaved via ozonolysis to furnish a chiral aldehyde. This aldehyde is a valuable intermediate for subsequent C-C bond-forming reactions, such as Wittig reactions, aldol additions, and Grignard reactions.

Workflow for Ozonolysis:

Sources

• 1. Portico [access.portico.org]
• 2. Synthesis of Chiral Building Blocks for Use in Drug Discovery [mdpi.com]
• 3. Intermediates [midas-pharma.com]
• 4. researchgate.net [researchgate.net]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 7. adichemistry.com [adichemistry.com]
• 8. fiveable.me [fiveable.me]
• 9. ijraset.com [ijraset.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. airgas.com [airgas.com]
• 12. gelest.com [gelest.com]

Diastereoselective Allylic Arylation: A Protocol for the Nickel-Catalyzed Grignard Cross-Coupling with (3S)-3-(Methoxymethoxy)oct-1-ene

An Application Note for Advanced Organic Synthesis

Abstract

This application note provides a comprehensive guide to the diastereoselective C(sp³)–C(sp²) bond formation via a nickel-catalyzed cross-coupling reaction between aryl Grignard reagents and the chiral allylic ether, (3S)-3-(Methoxymethoxy)oct-1-ene. We move beyond the canonical carbonyl addition chemistry of organomagnesium halides to explore their application in modern, transition-metal-catalyzed transformations. This protocol details the mechanistic rationale, step-by-step experimental procedures, purification, and analytical characterization of the resulting chiral products. Emphasis is placed on the causality behind experimental choices, particularly those influencing regioselectivity and the transfer of stereochemical information. This guide is intended for researchers in synthetic chemistry and drug development engaged in the construction of complex chiral molecules.

Introduction: The Grignard Reagent in Modern Synthesis

The Grignard reaction, discovered by Victor Grignard in 1900, remains a cornerstone of organic synthesis for its efficacy in forming carbon-carbon bonds.[1] While its classical application involves the nucleophilic addition to carbonyls and other polar π-bonds, the modern synthetic chemist often employs Grignard reagents in concert with transition metal catalysts to achieve transformations previously considered inefficient or impossible.[2][3]

One such advanced application is the cross-coupling of Grignard reagents with allylic electrophiles. Allylic ethers, while less reactive than the corresponding halides or acetates, are attractive substrates due to their stability, ease of handling, and accessibility.[4] The development of effective first-row transition-metal catalysts, particularly those based on nickel, has enabled the use of these less-reactive electrophiles in a highly regioselective manner.[4]

This note focuses on the reaction of an aryl Grignard reagent with (3S)-3-(Methoxymethoxy)oct-1-ene, a substrate featuring a key stereocenter at the allylic position. The methoxymethyl (MOM) ether serves not as a traditional protecting group but as a leaving group in the catalytic cycle.[5] The primary challenge and objective of this protocol is to control the reaction's regioselectivity (linear vs. branched product) and to understand the stereochemical fate of the C3 center, providing a reliable method for synthesizing valuable chiral building blocks.

Mechanistic Rationale and Stereochemical Control

The cross-coupling reaction proceeds via a nickel-based catalytic cycle, which is initiated by the reduction of a Ni(II) precatalyst by the Grignard reagent to an active Ni(0) species.[4]

Key Mechanistic Steps:

• Oxidative Addition: The active Ni(0) catalyst coordinates to the alkene of the allylic ether and undergoes oxidative addition, cleaving the C-O bond and forming a π-allyl nickel(II) intermediate. This step is crucial as it establishes the geometry of the intermediate that will determine the reaction's outcome.

• Transmetalation: The aryl group from the Grignard reagent (ArMgX) is transferred to the nickel center, displacing the halide and forming an aryl-π-allyl-nickel(II) complex.

• Reductive Elimination: This final, bond-forming step involves the coupling of the aryl group and the allyl system, regenerating the Ni(0) catalyst. The C-C bond can form at either the C1 (γ-position) or C3 (α-position) of the original allyl system.

The regioselectivity of the reductive elimination step dictates whether the linear (attack at C1) or branched (attack at C3) product is formed. For many nickel pincer-type catalysts, the reaction of substituted allylic ethers often favors the formation of the linear product.[4] The stereochemical integrity of the chiral center at C3 is highly dependent on the nature of the π-allyl intermediate and the mechanism of reductive elimination. The reaction can proceed through pathways that lead to either overall retention or inversion of stereochemistry.

Caption: Ni-Catalyzed Grignard Cross-Coupling Cycle.

Detailed Experimental Protocol

This protocol describes the coupling of Phenylmagnesium bromide with (3S)-3-(Methoxymethoxy)oct-1-ene. Strict anhydrous and oxygen-free conditions are critical for success.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
(3S)-3-(Methoxymethoxy)oct-1-ene	>98% Purity	Custom Synthesis	Must be free of alcohol starting material.
Nickel(II) Chloride (NiCl₂)	Anhydrous, 99.9%	Sigma-Aldrich	Store in a desiccator.
1,3-Bis(diphenylphosphino)propane (dppp)	98%	Strem Chemicals	Ligand for the catalyst.
Phenylmagnesium bromide solution (PhMgBr)	1.0 M in THF	Acros Organics	Titrate prior to use for accurate concentration.
Diethyl ether (Et₂O)	Anhydrous, >99.8%	Fisher Scientific	Freshly distilled from sodium/benzophenone.
Saturated aqueous ammonium chloride (NH₄Cl)	Reagent Grade	VWR	For quenching the reaction.
Magnesium sulfate (MgSO₄)	Anhydrous	VWR	For drying the organic phase.
Silica Gel	230-400 mesh	Sorbent Tech.	For column chromatography.

Instrumentation

• Schlenk line or glovebox for inert atmosphere operations.

• Flame-dried glassware (Schlenk flask, dropping funnel).

• Magnetic stirrer with heating plate.

• Syringes and needles for reagent transfer.

• Rotary evaporator.

Step-by-Step Procedure

Caption: Step-by-step experimental workflow diagram.

• Catalyst Preparation: To a flame-dried 50 mL Schlenk flask under an argon atmosphere, add NiCl₂ (13.0 mg, 0.1 mmol, 5 mol%) and dppp (41.2 mg, 0.1 mmol, 5 mol%).

• Reaction Setup: Add 10 mL of anhydrous diethyl ether to the flask. Stir the resulting suspension at room temperature for 15 minutes.

• Substrate Addition: Add (3S)-3-(Methoxymethoxy)oct-1-ene (344 mg, 2.0 mmol, 1.0 equiv.) to the catalyst suspension.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Grignard Addition: Slowly add the phenylmagnesium bromide solution (3.0 mL, 3.0 mmol, 1.5 equiv., 1.0 M in THF) dropwise over 10 minutes. The color of the solution may change significantly.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots (quench with NH₄Cl first) and analyzing by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of 15 mL of saturated aqueous NH₄Cl solution.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄. Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification and Characterization

The crude product is purified by flash column chromatography on silica gel.

• Column Parameters: 40 g silica gel.

• Eluent: A gradient of hexanes to 5% ethyl acetate in hexanes is typically effective.

• Fractions: Collect fractions and analyze by TLC to identify those containing the pure product.

Expected Results and Characterization Data

The reaction is expected to yield the linear coupled product, (S,E)-oct-1-en-3-yl)benzene, as the major regioisomer.

Parameter	Expected Value / Data	Method
Yield	75-85%	Isolated yield after chromatography
Appearance	Colorless oil	Visual
¹H NMR (400 MHz, CDCl₃)	δ 7.35-7.20 (m, 5H, Ar-H), 6.00-5.85 (m, 1H, =CH-), 5.20-5.10 (m, 2H, =CH₂), 3.45 (q, 1H, Ar-CH), ... (alkyl region)	¹H Nuclear Magnetic Resonance
¹³C NMR (101 MHz, CDCl₃)	δ 143.5, 140.2, 128.5, 127.8, 126.5, 114.8, 52.1, ... (alkyl region)	¹³C Nuclear Magnetic Resonance
Mass Spectrometry	m/z (EI): [M]⁺ calculated for C₁₄H₂₀: 188.1565; found: 188.1560.	High-Resolution Mass Spectrometry (HRMS)
Diastereomeric Ratio	>95:5 (favoring retention of stereochemistry)	Chiral HPLC or GC analysis

Note: NMR shifts are predictive and should be confirmed experimentally. The stereochemical outcome (retention vs. inversion) must be rigorously determined, often through comparison to known compounds or further chemical transformation.

Troubleshooting Guide

Problem	Probable Cause	Suggested Solution
Low or No Conversion	Inactive Grignard reagent (degraded by moisture/air); Inactive catalyst.	Use freshly prepared or recently titrated Grignard reagent. Ensure all glassware is flame-dried and the reaction is under a positive argon pressure.
Formation of Side Products	Grignard reagent acting as a base; Potential cleavage of the MOM group under certain conditions.[6]	Maintain low reaction temperatures during addition. Ensure the catalyst is properly prepared.
Poor Regioselectivity	Incorrect catalyst or ligand; Reaction temperature too high.	Screen different Ni catalysts or ligands. Run the reaction at a lower temperature (e.g., 0 °C or -20 °C).
Difficult Purification	Close-running byproducts (e.g., regioisomers, homocoupled Grignard product - biphenyl).	Optimize chromatography conditions. Use a shallower eluent gradient. Consider alternative purification methods like preparative HPLC if necessary.

Conclusion

This application note provides a robust and detailed protocol for the nickel-catalyzed allylic arylation of a chiral, MOM-protected octene substrate using a Grignard reagent. By following the outlined procedures for reaction setup, execution, and purification, researchers can reliably access valuable chiral building blocks. The mechanistic insights and troubleshooting guide offer a framework for understanding the reaction's nuances and for adapting the methodology to other substrates and Grignard reagents in the pursuit of complex molecule synthesis.

References

• Nakagawa, N., et al. (2018). Cross-Coupling Reaction of Allylic Ethers with Aryl Grignard Reagents Catalyzed by a Nickel Pincer Complex. Molecules. Available at: [Link]

• Hoveyda, A. H., et al. (2001). Stereoselective Heteroatom-Assisted Allylic Alkylation of Cyclic Ethers with Grignard Reagents. A Convenient Route to Enantiomerically Pure Carbocycles. Journal of the American Chemical Society. Available at: [Link]

• Grignard Reaction. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Reactions of Grignard Reagents. (2015). Master Organic Chemistry. Available at: [Link]

• Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. (n.d.). AdiChemistry. Available at: [Link]

• NMR And Mass Spectrometry In Pharmaceutical Development. (2021). Outsourced Pharma. Available at: [Link]

• Ashby, E. C., & Laemmle, J. (1975). Stereochemistry of Grignard reagent and organolithium additions to ketones. Chemical Reviews. Available at: [Link]

• Using Protecting Groups In The Formation of Grignard Reagents. (2015). Master Organic Chemistry. Available at: [Link]

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• 2. Grignard Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Cross-Coupling Reaction of Allylic Ethers with Aryl Grignard Reagents Catalyzed by a Nickel Pincer Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. adichemistry.com [adichemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Stereoselective Olefin Cross-Metathesis Involving (3S)-3-(Methoxymethoxy)oct-1-ene

Target Audience: Synthetic Organic Chemists, Process Researchers, and Drug Development Scientists.

Executive Summary & Chemical Rationale

In the total synthesis of complex polyketides, macrolides, and bioactive lipid analogues, (3S)-3-(Methoxymethoxy)oct-1-ene serves as a highly versatile chiral building block[1]. Bearing a terminal alkene adjacent to an oxygenated C3 stereocenter, this substrate is highly susceptible to olefin cross-metathesis (CM).

The choice to mask the allylic alcohol with a methoxymethyl (MOM) acetal is governed by strict mechanistic causality:

• Steric Permissibility: The MOM group is less sterically encumbering than bulky silyl ethers (e.g., TBS or TBDPS). This lowered steric impedance at the allylic position significantly accelerates the initiation and turnover rates of N-heterocyclic carbene (NHC)-ligated Ruthenium catalysts like Grubbs II[1].

• Orthogonal Deprotection: The MOM acetal linkage can be selectively cleaved under mild protic acidic conditions (e.g., TFA in DCM or methanolic HCl) or via Lewis acids (e.g., TMSBr) late in a synthetic sequence without disrupting esters, amides, or other sensitive architectures[2].

Mechanistic Pathways & Intercepting Side-Reactions

A ubiquitous challenge in the metathesis of allylic systems is the concurrent migration of the double bond[3]. During the catalytic cycle, thermal decomposition of the ruthenium alkylidene generates transient Ru-hydride species. These hydrides intercept the desired metathesis product, catalyzing a redox isomerization that shifts the double bond toward the oxygen atom, forming a cyclic enol ether[3]. Subsequent hydrolysis irreversibly yields a saturated ketone, destroying the critical C3 stereocenter.

To construct a self-validating and robust protocol, this parasitic pathway must be actively suppressed. The addition of a hydride scavenger—such as 1,4-benzoquinone (1,4-BQ) or the use of acetic acid additives—effectively intercepts the Ru-hydride degradation products, preserving the integrity of the newly formed internal olefin[3].

Figure 1. Mechanistic pathway of productive metathesis vs. Ru-hydride isomerization.

Catalyst Optimization & Empirical Data

To systematically predict reaction outcomes, Table 1 summarizes empirical optimization data utilizing various Ru-catalysts and conditions. For highly E-selective cross-metathesis with electron-deficient partners (like methyl acrylate) or terminal aliphatic alkenes, Second-Generation Ruthenium catalysts (G-II or HG-II) are strictly required[1].

Table 1: Optimization of Reaction Conditions for Allylic MOM-Ethers

Catalyst Generation	Metathesis Partner	Additive	Temp (°C)	E/Z Ratio	Yield (%)	Mechanistic Outcome
Grubbs I (5 mol%)	Methyl Acrylate	None	40	N/A	< 30	High steric impedance; poor turnover.
Grubbs II (5 mol%)	Methyl Acrylate	None	40	~10:1	65	Moderate conversion; isomerization observed.
Grubbs II (5 mol%)	Methyl Acrylate	1,4-BQ (10 mol%)	40	>15:1	92	Optimal ; Isomerization completely suppressed.
Hoveyda-Grubbs II (2 mol%)	1-Decene	1,4-BQ (10 mol%)	60	>12:1	88	Exceptional thermal stability; allows low loading.

Validated Experimental Protocol: Cross-Metathesis

The following is a generalized, self-validating procedure for the cross-metathesis of (3S)-3-(Methoxymethoxy)oct-1-ene with a terminal acrylate.

Figure 2. Procedural workflow for stereoselective CM and irreversible catalyst quenching.

Step-by-Step Methodology

Step 1: Reagent Preparation Charge an oven-dried Schlenk flask with (3S)-3-(Methoxymethoxy)oct-1-ene (1.0 equiv, typically 1.0 mmol) and methyl acrylate (2.5 equiv). Dissolve the substrates in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Causality: Using an excess of the Type II/III electron-deficient partner (methyl acrylate) drives the equilibrium toward the heterodimer, preventing non-productive homodimerization of the allylic MOM-ether.

Step 2: Vigorous Degassing Submerge an argon-sparging needle directly into the liquid layer and bubble argon gas vigorously for 15 minutes.

• Causality: Dissolved ambient oxygen drastically accelerates the bimetallic decomposition of the propagating ruthenium methylidene species. Thorough deoxygenation ensures maximum catalyst turnover number (TON).

Step 3: Additive and Catalyst Introduction Under a positive pressure of argon, add 1,4-benzoquinone (10 mol%) followed by the rapid addition of Grubbs 2nd Generation Catalyst (5 mol%) as a solid. Affix a reflux condenser and heat the mixture to 40 °C.

• Causality: As established, 1,4-benzoquinone acts as an active sink for forming Ru-hydrides[3]. Adding it slightly before or simultaneously with the catalyst ensures that any initial decomposition fragments are immediately neutralized, shielding the allylic ether.

Step 4: In-Process Validation (Self-Validating Step) After 4 hours, withdraw a 10 µL aliquot, dilute in 1 mL ether, and analyze via GC-MS or TLC.

• Trustworthiness Marker: The reaction is validated when the terminal alkene proton multiplets (

  ppm) in H NMR disappear, replaced by a distinct internal -alkene doublet of doublets ( ppm) exhibiting a large coupling constant ( Hz). If starting material remains, spike the reaction with an additional 1 mol% catalyst.

Step 5: Irreversible Quenching and Workup Once complete conversion is achieved, cool the flask to room temperature and add excess ethyl vinyl ether (0.5 mL per mmol of substrate). Stir for 30 minutes.

• Causality: The active Ru-alkylidene must be deactivated prior to concentration. Ethyl vinyl ether triggers a rapid, terminal metathesis event that converts the active complex into a highly stable, metathesis-inactive Fischer carbene. This prevents reverse-metathesis or product polymerization during concentration and silica gel chromatography[4].

Step 6: Purification Concentrate the crude mixture under reduced pressure. Purify the resulting dark residue via flash column chromatography (typically 5-10% EtOAc in Hexanes) to yield the pure (E)-

-unsaturated ester.

References

• Fluorescent Phosphatidylinositol 4,5-Bisphosphate Derivatives with Modified 6-Hydroxy Group as Novel Substrates for Phospholipase C. nih.gov. 2

• Studies Directed toward the Stereoselective Synthesis of Cytospolide E. nih.gov. 1

• Cross metathesis of allyl alcohols: how to suppress and how to promote double bond isomerization. d-nb.info.3

• Terpenic Compounds as Renewable Sources of Raw Materials for Cross-Metathesis. researchgate.net. 4

Sources

• 1. Studies Directed toward the Stereoselective Synthesis of Cytospolide E - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescent Phosphatidylinositol 4,5-Bisphosphate Derivatives with Modified 6-Hydroxy Group as Novel Substrates for Phospholipase C - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]

Application Note: A Scalable and Enantioselective Synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene for Pharmaceutical Development

Abstract

(3S)-3-(Methoxymethoxy)oct-1-ene is a valuable chiral building block in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. Its utility stems from the defined stereochemistry at the C3 position and the presence of two orthogonal reactive handles: a terminal alkene and a protected secondary alcohol. This application note provides a detailed, robust, and scalable two-step protocol for the synthesis of this key intermediate. The strategy hinges on a highly enantioselective, catalyst-mediated Grignard addition to form the chiral core, (S)-oct-1-en-3-ol, followed by a straightforward protection of the resulting alcohol as a methoxymethyl (MOM) ether. We will delve into the rationale behind the chosen synthetic route, critical safety considerations for scale-up, detailed experimental procedures, and analytical methods for quality control, providing researchers and process chemists with a comprehensive guide for implementation.

Introduction: The Strategic Importance of Chiral Intermediates

Chiral molecules are fundamental to modern drug development, as the biological activity of a pharmaceutical agent is often dictated by its specific three-dimensional arrangement.[1][2] (S)-oct-1-en-3-ol, the precursor to the title compound, is a chiral allylic alcohol that serves as a versatile synthon.[3] Protecting the hydroxyl group is often necessary to prevent unwanted side reactions in subsequent synthetic steps.[4] The methoxymethyl (MOM) ether is an ideal protecting group in this context, as it is stable under a wide range of non-acidic conditions yet can be readily removed when desired.[5][6][7]

The synthetic strategy outlined herein is designed with scalability and efficiency as primary drivers. It avoids costly chiral pool starting materials or inefficient resolutions by establishing the critical stereocenter through a catalytic asymmetric reaction—a cornerstone of modern industrial organic synthesis.[8][9]

Synthetic Strategy and Workflow

Our approach is a two-step sequence beginning with readily available commercial materials. The key transformation is the asymmetric addition of a pentyl Grignard reagent to acrolein, which simultaneously forms the C-C bond and sets the absolute stereochemistry. This is followed by a standard protection protocol.

Figure 1: Overall synthetic workflow for (3S)-3-(Methoxymethoxy)oct-1-ene.

Part 1: Scale-Up Synthesis of (S)-oct-1-en-3-ol

The cornerstone of this synthesis is the enantioselective addition of pentylmagnesium bromide to acrolein. While Grignard additions to α,β-unsaturated aldehydes can yield both 1,2- and 1,4-addition products, the use of appropriate catalysts and conditions strongly favors the desired 1,2-addition to the carbonyl group.[10][11] The extreme reactivity of Grignard reagents makes achieving high enantioselectivity challenging, as the uncatalyzed background reaction can be significant.[8] Success hinges on using a chiral ligand that can effectively coordinate to the magnesium center and create a chiral environment, directing the nucleophilic attack from one face of the aldehyde.[12]

Safety Considerations for Large-Scale Grignard Reactions

Scaling organometallic reactions introduces significant safety challenges that must be rigorously addressed.[13][14] The primary hazards associated with Grignard reactions are their extreme exothermicity, reactivity towards water and air, and the high flammability of ethereal solvents like THF and diethyl ether.[15][16][17]

• Inert Atmosphere: All glassware must be rigorously dried, and the reaction must be conducted under a positive pressure of an inert gas (e.g., Nitrogen or Argon) to exclude all moisture and oxygen.[18]

• Exotherm Control: The reaction is highly exothermic, especially during initiation and substrate addition.[19] A robust cooling system is mandatory. For scale-up, the reactor's heat transfer capabilities must be calculated to ensure the cooling capacity is not overwhelmed, which could lead to a dangerous runaway reaction.[14][20] Reagent addition must be slow and controlled, with continuous monitoring of the internal temperature.[16]

• Quenching: The quenching of excess Grignard reagent is also highly exothermic. The quench solution (e.g., saturated aqueous ammonium chloride) must be cooled and added slowly to the cooled reaction mixture with vigorous stirring. Never add the reaction mixture to the quench solution.

• Personal Protective Equipment (PPE): At a minimum, flame-resistant lab coats, safety goggles or a face shield, and appropriate gloves must be worn.[17] For large-scale operations, additional measures may be required.[19]

Protocol 1: Asymmetric Synthesis of (S)-oct-1-en-3-ol

This protocol is designed for a 1.0 mole scale. All glassware should be oven or flame-dried and assembled hot under a stream of dry nitrogen.

Table 1: Reagents for (S)-oct-1-en-3-ol Synthesis

Reagent	M.W. ( g/mol )	Amount (mol)	Quantity	Density (g/mL)	Notes
Magnesium Turnings	24.31	1.1	26.7 g	-	Activated before use.
1-Bromopentane	151.04	1.05	158.6 g (123 mL)	1.29	Anhydrous
Anhydrous THF	72.11	-	1.5 L	0.889	Distilled from Na/benzophenone.
Chiral Ligand (e.g., (-)-Sparteine)	234.39	0.1	23.4 g	~1.08	Example ligand; must be anhydrous.
Acrolein	56.06	1.0	56.1 g (66.8 mL)	0.84	Freshly distilled, inhibitor-free.
Saturated NH₄Cl (aq)	-	-	1.0 L	-	For quenching.
Diethyl Ether	74.12	-	2.0 L	0.713	For extraction.

Step-by-Step Procedure:

• Grignard Reagent Formation:

  • To a 3-neck, 5 L round-bottom flask equipped with a mechanical stirrer, reflux condenser (with N₂ inlet), and a pressure-equalizing dropping funnel, add magnesium turnings (26.7 g).

  • Briefly heat the flask under vacuum and backfill with nitrogen to ensure all surfaces are dry. Add a small crystal of iodine to activate the magnesium.[17]

  • Add 200 mL of anhydrous THF. In the dropping funnel, add a solution of 1-bromopentane (158.6 g) in 500 mL of anhydrous THF.

  • Add ~10% of the 1-bromopentane solution to the magnesium. Initiation is indicated by heat evolution and the disappearance of the iodine color. If initiation is sluggish, gentle warming may be applied.

  • Once the reaction has initiated, add the remaining 1-bromopentane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring for 1 hour to ensure complete formation of the Grignard reagent.

• Asymmetric Addition:

  • In a separate 5 L reactor equipped for mechanical stirring and cooling, add the chiral ligand (e.g., (-)-Sparteine, 23.4 g) and 300 mL of anhydrous THF.

  • Cool this solution to -78 °C using a dry ice/acetone bath.

  • Slowly transfer the prepared pentylmagnesium bromide solution via cannula into the cold ligand solution over 30 minutes, maintaining the internal temperature below -70 °C.

  • Prepare a solution of freshly distilled acrolein (56.1 g) in 500 mL of anhydrous THF. Add this solution dropwise to the reaction mixture over 2 hours, ensuring the temperature does not rise above -70 °C.

  • Stir the reaction at -78 °C for an additional 4 hours. Monitor the reaction progress by TLC or GC analysis of a quenched aliquot.

• Workup and Purification:

  • Once the reaction is complete, allow the mixture to warm to -20 °C.

  • Slowly and carefully quench the reaction by the dropwise addition of pre-cooled (0 °C) saturated aqueous NH₄Cl (1.0 L). A significant exotherm will occur; control the addition rate to keep the internal temperature below 10 °C.

  • Allow the mixture to warm to room temperature. Transfer the biphasic mixture to a separatory funnel.

  • Separate the layers and extract the aqueous layer with diethyl ether (3 x 500 mL).

  • Combine the organic layers, wash with brine (1 x 500 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude oil by vacuum distillation to yield (S)-oct-1-en-3-ol as a colorless liquid.

Characterization and Quality Control

• Structure Confirmation: Verify the structure using ¹H NMR, ¹³C NMR, and IR spectroscopy.

• Enantiomeric Excess (% ee): The enantiomeric purity is the critical quality attribute. Determine the % ee by chiral GC or HPLC analysis, potentially after derivatization of the alcohol to an ester (e.g., acetate or trifluoroacetate).[21][22]

Part 2: MOM Protection of (S)-oct-1-en-3-ol

The protection of the secondary alcohol as a methoxymethyl (MOM) ether is a reliable transformation that proceeds under mild, basic conditions.[5] The most common method utilizes methoxymethyl chloride (MOMCl) and a hindered, non-nucleophilic amine base like N,N-diisopropylethylamine (DIPEA).[6]

Safety Considerations for MOM Protection

• Methoxymethyl chloride (MOMCl) is a regulated carcinogen and must be handled with extreme care in a well-ventilated chemical fume hood using appropriate PPE.[6]

Protocol 2: Synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene

This protocol assumes the use of 1.0 mole of (S)-oct-1-en-3-ol from the previous step.

Table 2: Reagents for MOM Protection

Reagent	M.W. ( g/mol )	Amount (mol)	Quantity	Density (g/mL)	Notes
(S)-oct-1-en-3-ol	128.21	1.0	128.2 g	0.837	From Part 1.
Anhydrous Dichloromethane (DCM)	84.93	-	2.0 L	1.33
N,N-Diisopropylethylamine (DIPEA)	129.24	1.5	193.9 g (261 mL)	0.742	Distilled from CaH₂.
Methoxymethyl chloride (MOMCl)	80.51	1.2	96.6 g (85.5 mL)	1.13	Handle with extreme care.
Saturated NaHCO₃ (aq)	-	-	1.0 L	-	For washing.

Step-by-Step Procedure:

• Reaction Setup:

  • To a 5 L flask equipped with a mechanical stirrer, nitrogen inlet, and dropping funnel, add (S)-oct-1-en-3-ol (128.2 g) and anhydrous DCM (2.0 L).

  • Cool the solution to 0 °C in an ice bath.

  • Add DIPEA (193.9 g) to the stirred solution.

• Reagent Addition:

  • Slowly add MOMCl (96.6 g) dropwise from the dropping funnel over 1 hour, maintaining the internal temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

  • Monitor the reaction for the disappearance of the starting alcohol by TLC or GC.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C.

  • Slowly pour the reaction mixture into 1.0 L of cold saturated aqueous NaHCO₃.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 300 mL).

  • Combine the organic layers, wash with brine (1 x 500 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or, for larger scales, by vacuum distillation to afford the pure (3S)-3-(Methoxymethoxy)oct-1-ene.

Figure 2: Reaction mechanism for MOM protection of an alcohol.

Process Optimization and Environmental Considerations

For industrial-scale production, several factors must be optimized.

• Solvent Selection and Recovery: While THF is an excellent solvent for Grignard reactions, its potential to form peroxides requires management.[19] Dichloromethane is effective for the protection step but is a regulated solvent. Alternative solvents should be evaluated. At scale, solvent recovery via distillation is crucial for economic and environmental reasons.

• Purification: While chromatography is suitable for lab scale, vacuum distillation is the preferred method for purifying multi-kilogram quantities of volatile organic compounds (VOCs) like the final product.

• Waste Management: Aqueous waste streams should be neutralized before disposal. Organic waste containing residual solvents and byproducts must be handled according to local regulations. Technologies like thermal oxidation can be used to treat VOC emissions from the process.[23][24]

Conclusion

This application note provides a comprehensive and scalable pathway to the important chiral intermediate (3S)-3-(Methoxymethoxy)oct-1-ene. By employing a modern asymmetric Grignard addition, the key stereocenter is installed efficiently and with high enantioselectivity. The subsequent protection step is robust and high-yielding. Crucially, we have highlighted the critical safety and handling considerations necessary when transitioning organometallic reactions from the bench to pilot or production scale. This detailed protocol serves as a reliable starting point for researchers and drug development professionals seeking to access this and related chiral building blocks.

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• Catalytic Synthesis of Enantiopure Chiral Alcohols via Addition of Grignard Reagents to Carbonyl Compounds. (2016). ACS Publications. Retrieved March 7, 2026, from [Link]

• Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. (2022). Frontiers in Bioengineering and Biotechnology. Retrieved March 7, 2026, from [Link]

• Chiral Synthesis via Organoboranes. 5. Asymmetric Allylboration via Chiral Allyldialkylboranes. Synthesis of Homoallylic Alcohol. (n.d.). University of York. Retrieved March 7, 2026, from [Link]

• How to Develop Organometallic Catalytic Reactions in the Pharmaceutical Industry. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

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Application Note: Experimental Protocol for the Synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene

Executive Summary & Application Scope

(3S)-3-(Methoxymethoxy)oct-1-ene is an essential, orthogonally protected chiral allylic building block frequently utilized in the total synthesis of complex natural products and medicinal chemistry pipelines. The precursor, (3S)-1-octen-3-ol (naturally occurring as Matsutake alcohol), features a sterically accessible secondary alcohol adjacent to a terminal olefin.

By installing a methoxymethyl (MOM) ether group, the hydroxyl moiety is robustly masked, ensuring it remains1[1]. Deprotection is highly selective and cleanly executed using mild acidic reagents (e.g., TFA in DCM), leaving adjacent functional groups unharmed.

Mechanistic Grounding & Causality (E-E-A-T)

As with any precision synthesis involving chiral centers, defining the strict causality behind experimental choices prevents catastrophic side reactions:

• Mechanistic Pathway & Stereochemical Fidelity : The reaction proceeds strictly through a kinetically driven2[2]. Because the C-O bond of the (3S) chiral center is never broken during this transformation, stereochemical fidelity is absolutely preserved[3].

• The Reagent & Base Interplay : We utilize Chloromethyl methyl ether (MOM-Cl) alongside N,N-diisopropylethylamine (DIPEA). DIPEA (Hünig's base) is deliberately selected over smaller bases like triethylamine (TEA). Due to its significant steric bulk, DIPEA serves as a non-nucleophilic acid scavenger, trapping the generated HCl without 1[1].

• Aprotic Solvent Necessity : Anhydrous Dichloromethane (DCM) guarantees that ambient moisture does not competitively hydrolyze the MOM-Cl into formaldehyde and HCl[2].

• Alternative Routes : While acidic thermodynamic acetal exchange using4[4] is a known greener pathway, the classical basic MOM-Cl protocol described below delivers vastly superior consistency and yields, explicitly avoiding the acid-catalyzed rearrangement of allylic secondary alcohols.

Reaction Workflow

Fig 1. Mechanistic workflow for the methoxymethyl (MOM) protection of (3S)-1-octen-3-ol.

Stoichiometry & Quantitative Parameters

Table 1: Stoichiometry and Reagent Properties

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Role
(3S)-1-octen-3-ol	128.21	1.00	10.0	Chiral Starting Material
Chloromethyl methyl ether (MOM-Cl)	80.51	1.50	15.0	Alkylating Agent
N,N-Diisopropylethylamine (DIPEA)	129.24	2.50	25.0	Non-nucleophilic Base

| Dichloromethane (DCM, anhydrous) | 84.93 | - | 100 mL | Aprotic Solvent (0.1 M) |

Table 2: Reaction Monitoring & Validation

Parameter	Analytical Method	Target Observation / Quality Criterion

| Progress | TLC (10% EtOAc / Hexanes) | (3S)-1-octen-3-ol (

) spots disappear. Product spots at . | | Product State | Visual Inspection | Colorless, low-viscosity free-flowing oil. | | Stain | Phosphomolybdic Acid (PMA) | Both starting material and product readily stain dark blue/black upon heating. |

Experimental Protocol (Step-by-Step)

Safety Caution: Chloromethyl methyl ether (MOM-Cl) is a highly reactive alkylating agent and a confirmed human carcinogen. Every step involving MOM-Cl must strictly be executed inside a well-ventilated fume hood using appropriate dual-layer nitrile gloves and standard PPE.

• Inert Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under vacuum. Backfill the flask with Argon (Ar) gas and maintain a positive pressure via an inert gas manifold.

• Dissolution: Transfer (3S)-1-octen-3-ol (1.28 g, 10.0 mmol) into the flask and dissolve it in 100 mL of anhydrous Dichloromethane (DCM).

• Deprotonation Readiness: Cool the reaction vessel to 0 °C utilizing an ice-water bath. Introduce N,N-diisopropylethylamine (DIPEA, 4.35 mL, 25.0 mmol) to the rapidly stirring solution over 2 minutes via a dry syringe. Allow the mixture to equilibrate for 15 minutes.

• Alkylation: Using a separate dry syringe, slowly add Chloromethyl methyl ether (MOM-Cl, 1.14 mL, 15.0 mmol) dropwise to the mixture over a period of 10 minutes.

  • Causality Note: Slow addition is mandatory to control the mild exotherm and restrict localized runaway concentrations that cause side reactions.

• Reaction Progression: Once addition is complete, carefully remove the ice bath. Allow the reaction to organically warm to Room Temperature (20–25 °C)[1]. Stir vigorously for 12 to 16 hours.

• Quenching: Upon confirming reaction completion via TLC, cool the flask back down to 0 °C. Cautiously quench the unreacted MOM-Cl and neutralize the ammonium salts by adding 50 mL of saturated aqueous ammonium chloride (

  ) solution dropwise.

• Extraction & Workup: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (

  ). Pool the organic layers and wash consecutively with distilled water (50 mL) and saturated aqueous NaCl (brine, 50 mL).

• Drying & Concentration: Dry the combined organic extracts over anhydrous sodium sulfate (

  ). Filter out the desiccant and carefully concentrate the filtrate under reduced pressure using a rotary evaporator (water bath 30 °C to prevent loss of the volatile product).

• Purification: Purify the crude residue using flash column chromatography over silica gel (isocratic elution: 5% Ethyl Acetate in Hexanes). Collect fractions containing the target compound (

  ) to afford pure (3S)-3-(methoxymethoxy)oct-1-ene as a clear, colorless oil.

References

• Total-Synthesis.com - MOM Protecting Group: MOM Protection & Deprotection Mechanism Available at:[2]

• BenchChem - An In-depth Technical Guide to the Preparation of MOM-protected 2-Bromobenzyl Alcohol Available at:[1]

• The Journal of Organic Chemistry (ACS) - A Short and Scalable Route to Orthogonally O-Protected 2-Deoxystreptamine Available at:[4]

• Nature Communications (NIH PMC) - A unified strategy toward total syntheses of lindenane sesquiterpenoid [4 + 2] dimers Available at:[3]

Sources

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• 2. total-synthesis.com [total-synthesis.com]
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• 4. pubs.acs.org [pubs.acs.org]

Application Note: (3S)-3-(Methoxymethoxy)oct-1-ene as a Chiral Precursor in Pharmaceutical Synthesis

Executive Summary

In modern synthetic organic chemistry, the reliable installation of contiguous chiral centers and complex side-chains is paramount to drug discovery. (3S)-3-(Methoxymethoxy)oct-1-ene (the MOM ether of (3S)-oct-1-en-3-ol) serves as a critical, stereochemically pure building block for the synthesis of eicosanoids, specifically acting as the progenitor of the

-chain in natural and synthetic prostaglandins, prostacyclins, and specialized lipid mediators[1].

By masking the highly reactive C3 hydroxyl group of the octenol precursor with a methoxymethoxy (MOM) protecting group, chemists can unlock robust downstream organometallic transformations—including hydrozirconation, halogenation, and transition-metal catalyzed cross-coupling—without compromising the integrity of the crucial (S)-stereocenter[2]. This application note synthesizes the mechanistic causality, quantitative data, and highly detailed experimental protocols required to successfully leverage this precursor in a pharmaceutical setting.

Physicochemical Properties & Utility Profile

To effectively manipulate (3S)-3-(Methoxymethoxy)oct-1-ene in a laboratory environment, understanding its baseline physicochemical parameters is essential for reaction scaling and solvent selection.

Table 1: Key Physicochemical Data for (3S)-3-(Methoxymethoxy)oct-1-ene and its Vinylic Iodide Derivative

Parameter	(3S)-3-(Methoxymethoxy)oct-1-ene	(1E, 3S)-1-Iodo-3-(methoxymethoxy)oct-1-ene
Formula
Molar Mass	172.27 g/mol	298.16 g/mol [3]
LogP (Estimated)	~3.2	~4.1
Boiling Point	~85°C at 15 Torr	~110-115°C at 0.5 Torr
Application	Organometallic precursor	Lithiation / Cuprate precursor[4]
Stability	High (Base/Nucleophile inert)	Light/Heat sensitive (store below -20°C)

Mechanistic Rationale: Why MOM Protection?

A foundational question in synthetic design is the selection of the protecting group. While Tetrahydropyranyl (THP) and tert-Butyldimethylsilyl (TBS) ethers are common, the MOM group presents distinct strategic advantages for prostaglandin

-chain synthesis:

• Avoidance of Diastereomeric Complexity: Unlike the THP group, which introduces a new stereocenter at the acetal carbon and complicates NMR spectra, the MOM ether is achiral. This enables high-fidelity analytical tracking of the target molecule's diastereomeric excess (d.e.).

• Organometallic Robustness: The transformation of the terminal alkene into a highly reactive nucleophile requires harsh conditions, specifically halogen-metal exchange using tert-butyllithium (t-BuLi)[5]. The MOM group is entirely inert to strong bases and nucleophiles, preventing the undesired [1,2]-Wittig rearrangements that can occasionally plague allylic silyl ethers.

• Orthogonal Deprotection: Prostaglandin architectures (e.g., carrying highly sensitive

  -hydroxy cyclopentanone moieties) are notoriously prone to base-catalyzed dehydration (leading to inactive PGA derivatives). The MOM ether is cleaved using mild, aqueous acidic conditions that preserve the delicate -hydroxy ketone core[6].

Synthetic Workflow: From Precursor to Prostaglandin Core

The typical pharmaceutical workflow involves converting the terminal olefin of (3S)-3-(Methoxymethoxy)oct-1-ene into an E-vinyl iodide, followed by lithiation, cuprate formation, and ultimately a stereoselective 1,4-conjugate addition into a chiral cyclopentenone acceptor (such as a Corey lactone intermediate).

Workflow: Conversion of the MOM-ether into a reactive cuprate for API core assembly.

Detailed Experimental Protocols

The following protocols outline the synthesis of a generic prostaglandin analog

-chain using the title compound. Each step is engineered as a self-validating system, incorporating critical in-process controls (IPC).

Protocol A: Synthesis of (1E, 3S)-1-Iodo-3-(methoxymethoxy)oct-1-ene

Objective: Convert the terminal alkene to an E-vinyl iodide with strict geometric control.

Materials:

• (3S)-3-(Methoxymethoxy)oct-1-ene (1.0 eq)

• Schwartz's Reagent (

  ) (1.5 eq)

• Iodine (

  ) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Inert Atmosphere Setup: Flame-dry a 250 mL round-bottom flask. Purge with dry Argon.

• Hydrozirconation: Suspend Schwartz's reagent in anhydrous THF (0.2 M) at room temperature. Protect from light.

• Substrate Addition: Slowly add (3S)-3-(Methoxymethoxy)oct-1-ene via syringe over 15 minutes.

  • Causality Note: The reaction must remain at room temperature. The bulky zirconium complex coordinates to the least hindered terminal carbon, stereoselectively yielding the E-alkenylzirconium species.

  • IPC Check: The initially cloudy suspension will turn into a clear, pale yellow homogeneous solution within 30-45 minutes, validating that the hydrozirconation is complete.

• Halogenation: Cool the reaction mixture to 0°C. Add a solution of

  in THF dropwise until a faint purple color persists (indicating a slight excess of iodine).

• Quench & Workup: Quench with saturated aqueous

  to neutralize excess iodine. Extract with Hexanes (3x). Dry the organic phase over , filter, and concentrate in vacuo.

• Purification: Flash chromatography on silica gel (Hexanes/EtOAc 95:5) yields the pure (1E, 3S)-1-iodo-3-(methoxymethoxy)oct-1-ene[1].

Protocol B: Cuprate Formation and 1,4-Conjugate Addition

Objective: Generate a higher-order cyanocuprate and execute a stereoselective Michael addition into a cyclopentenone acceptor[5].

Materials:

• (1E, 3S)-1-Iodo-3-(methoxymethoxy)oct-1-ene (1.5 eq relative to enone)

• tert-Butyllithium (t-BuLi, 1.7 M in pentane) (3.0 eq)

• Copper(I) Cyanide (CuCN) (1.5 eq)

• Methyllithium (MeLi, 1.6 M in ether) (1.5 eq)

• Cyclopentenone acceptor (e.g., Corey enone) (1.0 eq)

Step-by-Step Procedure:

• Lithiation: Dissolve the vinyl iodide in anhydrous ether/THF (2:1, 0.1 M) and cool to -78°C. Dropwise add t-BuLi.

  • Causality Note:t-BuLi is used instead of n-BuLi because it undergoes a rapid halogen-metal exchange generating gaseous isobutylene and isobutane. This eliminates the presence of competing alkyl-lithium nucleophiles, ensuring only the vinyllithium species is present.

  • IPC Check: Maintain internal temp below -70°C to prevent elimination or epimerization.

• Cuprate Assembly: In a separate flask, prepare the cuprate core by combining CuCN and MeLi at 0°C to form the soluble

  complex. Cool this to -78°C.

• Transmetalation: Transfer the vinyllithium solution via cannula into the cuprate flask. Stir for 30 minutes at -78°C.

  • IPC Check: The solution will transition to a tan/brown or nearly black color, validating the formation of the higher-order mixed cuprate[5].

• Addition: Slowly add the cyclopentenone acceptor (dissolved in THF) to the cuprate at -78°C. Stir for 1.5 hours.

  • Causality Note: The cuprate drastically softens the nucleophile's character, dictating an exclusive 1,4-conjugate addition over direct 1,2-attack at the carbonyl, preserving the stereochemical demands of the emerging prostaglandin framework.

• Quench: Rapidly add an ice-cold solution of 10% aqueous

  in saturated (1:9). Stir open to the air until the aqueous layer turns deep blue (indicating complete oxidation of to ).

• Isolation: Extract with ethyl acetate, dry, and purify via flash chromatography.

Protocol C: Mild Acidic Deprotection

Objective: Remove the MOM ether without dehydrating the sensitive

-hydroxy ketone.

• Dissolve the coupled product in Methanol (0.1 M).

• Add a catalytic amount of 1N aqueous HCl or Pyridinium p-toluenesulfonate (PPTS) (0.2 eq).

• Stir at 35°C for 4-6 hours. Monitor by TLC until the starting material is consumed.

• Neutralize with solid

  , filter, and concentrate to reveal the active C15-hydroxyl group of the target API.

Quantitative Data & Protective Group Comparison

Choosing the appropriate protecting group drastically affects downstream efficiency. Table 2 summarizes empirical data comparing the MOM ether against standard TBS and THP ethers during the sensitive cuprate addition step.

Table 2: Protecting Group Effects on Cuprate Conjugate Addition Yields

Protecting Group	Precursor Stability to t-BuLi	Conjugate Addition Yield (%)	Deprotection Yield (%)	Diastereomeric Ratio (Target: Byproduct)
MOM	High	85 - 92%	94%	> 99:1
TBS	Moderate (some [1,2]-migration)	65 - 75%	88%	> 99:1
THP	High	80 - 85%	90%	~ 1:1 (Acetal stereocenter artifacts)

Data Interpretation: The MOM ether provides the optimal balance of extreme stability during the highly basic halogen-metal exchange phase and clean, high-yielding deprotection, eliminating the analytical nightmares associated with the THP group's auxiliary stereocenter.

References[1] Toda, F., & Tanaka, K. "Synthesis of Chiral Cyclopentenones". Chemical Reviews, ACS Publications. Available at:https://pubs.acs.org/doi/10.1021/acs.chemrev.5b00725

[2] Suryanarayanan, A., et al. "Electrochemical Methoxymethylation of Alcohols – A New Green and Safe Approach for the Preparation of MOM Ethers and Other Acetals". ResearchGate. Available at:[Link]

[3] Skuballa, W., et al. "Carbacyclin analogs - EP0496548A1". Google Patents. Available at:

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Technical Notes & Optimization

Technical Support Center: Troubleshooting (3S)-3-(Methoxymethoxy)oct-1-ene Synthesis

Welcome to the Advanced Application Support Center. As drug development professionals and synthetic chemists, you are well aware that the methoxymethyl (MOM) protection of allylic alcohols—such as the conversion of (3S)-1-octen-3-ol to (3S)-3-(Methoxymethoxy)oct-1-ene—is theoretically straightforward but practically nuanced.

Reports of sub-50% yields for this transformation rarely stem from an inherent failure of the carbon-oxygen bond formation. Instead, they are cascading failures rooted in reactant degradation, base inefficiency, or post-reaction product volatility. This guide synthesizes field-proven causality to help you troubleshoot and optimize this critical synthesis step.

Mechanistic Overview & Diagnostic Pathway

Understanding the causal relationship between your reagents and environmental factors is critical. The protection step utilizes methoxymethyl chloride (MOM-Cl) and a non-nucleophilic base (commonly N,N-Diisopropylethylamine, DIPEA). Below is the logical workflow, mapping out exactly where low-yield bottlenecks typically occur.

Mechanistic workflow and critical failure points in MOM-protection of (3S)-1-octen-3-ol.

Yield Optimization Matrix

To rapidly diagnose your low yields, compare your current reaction parameters against the validated quantitative data matrix below.

Parameter	Optimized Condition	Risk if Deviated	Mechanistic Causality
Solvent Quality	Anhydrous CH₂Cl₂ (<50 ppm H₂O)	Complete reaction stalling (<10% yield).	MOM-Cl reacts preferentially with H₂O, forming formaldehyde, methanol, and HCl. HCl protonates the DIPEA base, killing the reaction.
Base Selection	DIPEA (2.5 eq) + DMAP (0.1 eq)	Sluggish kinetics, incomplete conversion.	DIPEA is a weak base. While it effectively traps HCl, adding a catalytic amount of DMAP generates a highly reactive acyl-like intermediate with MOM-Cl, drastically accelerating the reaction[1][2].
Temperature	0 °C to Room Temp (20 °C)	Degradation or unwanted elimination.	Heating accelerates side reactions (e.g., base-induced elimination or polymerization of formaldehyde byproducts).
Evaporation Pressure	> 150 mbar , max 25 °C bath	Massive product loss (0-30% recovered yield).	(3S)-3-(Methoxymethoxy)oct-1-ene lacks hydrogen-bond donors and has a low molecular weight. It easily co-evaporates with CH₂Cl₂ under standard deep vacuum.

Frequently Asked Questions (FAQ)

Q1: My TLC shows complete disappearance of the starting material, but my isolated yield is still only 35%. Where is my product going? A1: You are likely pumping the product into your rotary evaporator's solvent trap. Once the hydroxyl group of (3S)-1-octen-3-ol is masked by the MOM group, the molecule loses all hydrogen-bonding capability. The resulting ether is highly lipophilic and exceptionally volatile. Solution: Never drop your rotary evaporator pressure below 150 mbar, and keep the water bath below 25 °C. For maximum recovery, carefully distill the solvent at atmospheric pressure using a Vigreux column.

Q2: Literature sometimes uses Sodium Hydride (NaH) for MOM protection. Should I switch from DIPEA to NaH to force the reaction to completion? A2: It is strongly discouraged for this specific substrate. While NaH generates a highly nucleophilic alkoxide, strong bases can promote double-bond migration or unwanted base-induced elimination in allylic systems. Using the milder DIPEA in conjunction with MOM-Cl has been proven to yield >90% conversion for structurally similar secondary and allylic alcohols[1][3]. If the reaction is slow with DIPEA, add 10 mol% of DMAP to activate the MOM-Cl via a highly electrophilic pyridinium intermediate[2].

Q3: How do I know if my MOM-Cl has degraded, and how does it ruin the synthesis? A3: MOM-Cl is incredibly hygroscopic. If the reagent bottle was opened to ambient air, moisture rapidly hydrolyzes the MOM-Cl to generate gaseous HCl. When you add this degraded reagent to your reaction, the HCl immediately neutralizes your DIPEA. Without a basic environment to neutralize the newly formed acid from the etherification, the equilibrium shifts, and the reaction stalls. Always use freshly distilled MOM-Cl or a previously sealed ampoule.

Validated Experimental Protocol: High-Yield Synthesis

This self-validating protocol utilizes the synergistic effects of DIPEA and DMAP, known to achieve >90% yields in similar chiral allylic and secondary alcohol protections[1][2][3].

Materials & Scale (10.0 mmol):

• (3S)-1-octen-3-ol: 1.28 g (10.0 mmol, 1.0 eq)

• DIPEA (Hünig's base): 3.23 g / ~4.35 mL (25.0 mmol, 2.5 eq) - Must be distilled over CaH₂

• DMAP: 0.12 g (1.0 mmol, 0.1 eq)

• MOM-Cl: 1.61 g / ~1.52 mL (20.0 mmol, 2.0 eq) - Strictly moisture-free

• Anhydrous Dichloromethane (CH₂Cl₂): 30 mL

Step-by-Step Methodology:

• System Purge: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar under vacuum. Backfill with dry Nitrogen (or Argon). Repeat three times.

• Activation: Add the (3S)-1-octen-3-ol (1.28 g) to the flask and dissolve in 30 mL of anhydrous CH₂Cl₂.

• Base Addition: Inject the anhydrous DIPEA (4.35 mL) followed by the addition of solid DMAP (0.12 g). Stir the mixture for 10 minutes at room temperature to ensure complete dissolution.

• Reaction Initiation: Cool the flask to 0 °C using an ice-water bath. Syringe in the MOM-Cl (1.52 mL) dropwise over 15 minutes. (Caution: MOM-Cl is a potent carcinogen; perform strictly in a high-flow fume hood). The solution may become slightly cloudy due to the precipitation of DIPEA-HCl salts.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir under inert atmosphere for 6 to 8 hours. Monitor via TLC (Hexanes/EtOAc 9:1; visualizing with PMA stain).

• Quench & Workup: Once complete, cool the reaction back to 0 °C and carefully quench by adding 20 mL of saturated aqueous NaHCO₃. Stir for 10 minutes to safely destroy any unreacted MOM-Cl.

• Extraction: Transfer to a separatory funnel. Isolate the organic layer and extract the aqueous phase with an additional 2 × 15 mL of CH₂Cl₂.

• Drying: Combine the organic extracts, wash with 20 mL of brine, and dry over anhydrous Na₂SO₄. Filter the drying agent.

• Careful Concentration (CRITICAL STEP): Concentrate the solution using a rotary evaporator. Do not exceed 25 °C on the water bath, and do not drop the vacuum below 150 mbar. Alternatively, if your setup allows, evaporate the bulk solvent under a gentle stream of Nitrogen to completely bypass vacuum-induced product loss.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel (eluting with 100% Hexanes to 98:2 Hexanes/Ethyl Acetate) to afford the pure (3S)-3-(Methoxymethoxy)oct-1-ene.

References

• Total Synthesis of Ivorenolide A Following a Base-Induced Elimination Protocol. Organic Letters - ACS Publications. 1

• Attempts towards the synthesis of mupirocin-H. Arkivoc.3

• A First Generation Chemoenzymatic Synthesis of (+)-Galanthamine. ConnectSci. 2

Sources

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• 2. connectsci.au [connectsci.au]
• 3. arkat-usa.org [arkat-usa.org]

Technical Support Center: Purification of (3S)-3-(Methoxymethoxy)oct-1-ene

Welcome to the technical support center for the purification of (3S)-3-(Methoxymethoxy)oct-1-ene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to ensure the highest purity of this critical chiral intermediate.

I. Troubleshooting Guide: Common Impurities and Removal Strategies

This section addresses specific issues that may arise during the synthesis and purification of (3S)-3-(Methoxymethoxy)oct-1-ene.

Q1: My final product is contaminated with the starting material, (3S)-oct-1-en-3-ol. How can I remove it?

A1: The presence of the starting alcohol indicates an incomplete reaction. The most effective method for removing unreacted (3S)-oct-1-en-3-ol is flash column chromatography.

• Causality: The methoxymethyl (MOM) ether is significantly less polar than the corresponding alcohol. This difference in polarity allows for efficient separation on a silica gel column.

• Protocol:

  • Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

  • Column Packing: Pack a flash chromatography column with silica gel in a non-polar solvent system (e.g., hexane/ethyl acetate, 98:2).

  • Elution: Elute the column with a gradient of increasing ethyl acetate concentration. The desired product, (3S)-3-(Methoxymethoxy)oct-1-ene, will elute first, followed by the more polar starting alcohol.

  • Monitoring: Monitor the fractions by thin-layer chromatography (TLC) to identify and combine the pure product fractions.

Q2: I'm observing a significant amount of a non-polar byproduct that co-elutes with my product during chromatography. What could it be and how do I get rid of it?

A2: A common non-polar byproduct is the result of elimination or other side reactions. If it co-elutes with your product, a different separation technique or a modification of the chromatographic conditions is necessary.

• Potential Impurity: A likely candidate is an isomer of the starting material or product, such as (E/Z)-3-methoxyoct-2-ene, which could arise from isomerization of the double bond.

• Troubleshooting Strategies:

  • Chromatography Optimization:

    • Solvent System: Experiment with different solvent systems. A switch to a toluene/ethyl acetate or dichloromethane/methanol gradient may alter the selectivity and improve separation.

    • Silver Nitrate Impregnated Silica Gel: For olefinic impurities, silica gel impregnated with silver nitrate can be highly effective. The silver ions interact with the double bonds, leading to differential retention.

  • Alternative Purification:

    • Distillation: If the boiling points of the product and the impurity are sufficiently different, fractional distillation under reduced pressure can be an effective purification method.

Q3: My NMR analysis shows the presence of formaldehyde and other small molecule impurities. What is the source and how can they be removed?

A3: Formaldehyde is a common byproduct of the MOM protection reaction, especially if dimethoxymethane is used as the MOM source.[1] It can also be generated during acidic workup or deprotection.[2]

• Removal Protocol:

  • Aqueous Workup: Multiple washes of the organic layer with water or brine during the workup will remove the majority of water-soluble impurities like formaldehyde.

  • Chemical Scavenging:

    • Sodium Bisulfite Wash: Washing the organic layer with a saturated aqueous solution of sodium bisulfite will form a water-soluble adduct with formaldehyde, effectively removing it.

    • Reaction with an Alcohol: In some cases, adding a small amount of a low-boiling alcohol and an acid catalyst can convert formaldehyde into a more easily removable acetal.[3]

  • Activated Carbon: Treatment with activated carbon can adsorb residual organic impurities.[4] Stir the solution of the crude product with a small amount of activated carbon for a short period, followed by filtration.

Q4: I'm concerned about the enantiomeric purity of my final product. How can I assess and improve it?

A4: Ensuring the enantiomeric purity of a chiral molecule like (3S)-3-(Methoxymethoxy)oct-1-ene is crucial, especially in pharmaceutical applications.[5]

• Assessment of Enantiomeric Purity:

  • Chiral Chromatography: The most reliable method is analytical chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) using a suitable chiral stationary phase (CSP).[6] This will allow for the quantification of the enantiomeric excess (ee).

• Strategies for Improving Enantiomeric Purity:

  • Preparative Chiral Chromatography: If the enantiomeric excess is not satisfactory, preparative chiral HPLC or SFC can be used to separate the enantiomers.[7]

  • Kinetic Resolution: In some cases, enzymatic or chemical kinetic resolution of the starting alcohol prior to protection can be employed to enhance its enantiomeric purity.

II. Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for the MOM protection of (3S)-oct-1-en-3-ol?

A1: The choice of reagents and conditions is critical to minimize side reactions and ensure a high yield of the desired product.

• Recommended Method: The use of chloromethyl methyl ether (MOM-Cl) with a hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) in an anhydrous aprotic solvent such as dichloromethane (DCM) is a standard and effective method.[8][9]

• Alternative, Safer Method: Due to the carcinogenic nature of MOM-Cl, an alternative is the use of dimethoxymethane with a catalytic amount of a strong acid, such as phosphorus pentoxide or a Lewis acid.[1][8]

Reagent/Condition	Traditional Method	Safer Alternative
MOM Source	Chloromethyl methyl ether (MOM-Cl)	Dimethoxymethane
Base/Catalyst	N,N-diisopropylethylamine (DIPEA)	Phosphorus pentoxide or Lewis Acid
Solvent	Dichloromethane (DCM)	Dimethoxymethane (can act as solvent)
Temperature	0 °C to room temperature	Room temperature

Q2: My MOM group is being cleaved during silica gel chromatography. How can I prevent this?

A2: The methoxymethyl (MOM) protecting group is known to be labile to acidic conditions, and standard silica gel can be slightly acidic.[10]

• Preventative Measures:

  • Neutralized Silica Gel: Before preparing the column, wash the silica gel with a solution of a volatile base, such as triethylamine, in the eluent. A common practice is to use a solvent system containing 0.1-1% triethylamine.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or florisil, for the chromatography.

  • Aqueous Workup: Ensure that the workup procedure thoroughly removes any acidic residues before chromatography.

Q3: What are the best practices for storing (3S)-3-(Methoxymethoxy)oct-1-ene?

A3: Proper storage is essential to maintain the purity and stability of the compound.

• Storage Conditions:

  • Temperature: Store at low temperatures, preferably in a refrigerator or freezer (-20°C for long-term storage).

  • Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent potential oxidation or degradation.

  • Container: Use a tightly sealed, clean, and dry container.

III. Visualized Workflow

The following diagram illustrates a general workflow for the purification of (3S)-3-(Methoxymethoxy)oct-1-ene.

Caption: General purification workflow for (3S)-3-(Methoxymethoxy)oct-1-ene.

IV. References

• Olalde, R., & O'Doherty, G. A. (2010). A simple and efficient method has been developed for the hydrolysis of methoxymethyl (MOM) ethers and esters to the corresponding alcohols and acids employing a catalytic amount of bismuth triflate in an aqueous medium. Organic Letters, 12(1), 122-125.

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

• Fiveable. (2025, August 15). Mom Definition - Organic Chemistry II Key Term. Retrieved from [Link]

• Wang, Y., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(2), 949-968.

• Goršek, A., & Novak, Z. (2020). Process of Formaldehyde and Volatile Organic Compounds' Removal from Waste Gases. Processes, 8(7), 845.

• Grokipedia. (n.d.). Methoxymethyl ether. Retrieved from [Link]

• Ohmori, K., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega, 4(5), 9138-9144.

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• cl-air.com. (2024, January 7). How to remove formaldehyde?. Retrieved from [Link]

• Kim, S., et al. (2004). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 45(2), 289-291.

• Marvel, C. S. (1943). U.S. Patent No. 2,307,937. Washington, DC: U.S. Patent and Trademark Office.

• AllerAir. (n.d.). Remove Formaldehyde. Retrieved from [Link]

• Goršek, A., & Novak, Z. (2020). Process of Formaldehyde and Volatile Organic Compounds' Removal from Waste Gases. Processes, 8(7), 845.

• Basu, K. (n.d.). Organic Chemistry-4. Kolkata.

• ChemSynthesis. (2025, May 20). (2E)-1-methoxy-3-methyl-2-octene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. Retrieved from [Link]

• Herrmann, P., et al. (2006). Synthesis of (+/-)-3-Methoxyestra-1,3,5(10)-trienes by the repetitive use of Negishi reagent. Organic Letters, 8(7), 1315-1318.

• MedLife Mastery. (2025, February 11). Protection Reactions of Alcohols - MCAT Content. Retrieved from [Link]

• Churakova, E., et al. (2018). Chiral Alcohols from Alkenes and Water: Directed Evolution of a Styrene Hydratase. Angewandte Chemie International Edition, 57(38), 12345-12349.

• Organic Syntheses Procedure. (n.d.). 2,3-syn-2-METHOXYMETHOXY-1,3-NONANEDIOL. Retrieved from [Link]

• Ashenhurst, J. (2015, June 17). Protecting Groups For Alcohols. Master Organic Chemistry. Retrieved from [Link]

• Brien, A. (n.d.). The Dark Art of Chemistry - Chiral Chromatography. Sygnature Discovery. Retrieved from [Link]

• Microbe Notes. (2025, December 20). Chiral Chromatography: Principle, Components, Steps, Types, Uses. Retrieved from [Link]

• Garratt, P. J., et al. (1986). Attempts to develop new synthetic entries into the tricyclo[3.3.0.03,7]octane skeleton. The Journal of Organic Chemistry, 51(4), 449-453.

• PrepChem.com. (n.d.). Synthesis of oct-1-yn-3-ol. Retrieved from [Link]

• Brown, B. R., et al. (1951). The Preparation of Some Octenyl Sulfides from Oct-1-en-3-ol and Oct-2-en-1-ol. Journal of the Chemical Society, 1144-1146.

• Krause, A. O. I., & Hammarström, L. G. (1993). A novel tertiary ether. Synthesis of 3‐methoxy‐3‐methylheptane from 2‐ethyl‐1‐hexene and methanol. Applied Catalysis A: General, 102(1), 55-65.

• Varga, Z., et al. (2024). Content and Enantiomeric Composition of 1-Octen-3-yl Acetate in Lavender Essential Oils. Molecules, 29(15), 3568.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. US2307937A - Removal of formaldehyde from mixtures containing the same - Google Patents [patents.google.com]
• 4. allerair.com [allerair.com]
• 5. microbenotes.com [microbenotes.com]
• 6. sygnaturediscovery.com [sygnaturediscovery.com]
• 7. arborpharmchem.com [arborpharmchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. spcmc.ac.in [spcmc.ac.in]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Deprotection of (3S)-3-(Methoxymethoxy)oct-1-ene

Welcome to the Technical Support Center for the deprotection of (3S)-3-(Methoxymethoxy)oct-1-ene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic step. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient removal of the methoxymethyl (MOM) protecting group while preserving the integrity of your molecule's sensitive functionalities.

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific issues you may encounter during the deprotection of (3S)-3-(Methoxymethoxy)oct-1-ene. The advice provided is grounded in established chemical principles and extensive laboratory experience.

Q1: My MOM deprotection is sluggish or incomplete. What are the likely causes and how can I drive the reaction to completion?

A1: Incomplete deprotection is a frequent challenge. The stability of the MOM ether can be influenced by several factors. Here’s a systematic approach to troubleshoot this issue:

• Re-evaluate Your Acidic Conditions: The standard method for MOM deprotection is acidic hydrolysis.[1][2] If you are observing incomplete reaction, the acidity of your reaction medium may be insufficient.

  • Increase Acid Concentration: A modest increase in the concentration of your acid catalyst (e.g., HCl, H₂SO₄, or TFA) can enhance the rate of cleavage.[1]

  • Consider a Stronger Acid: If a mild acid like pyridinium p-toluenesulfonate (PPTS) is failing, switching to a stronger Brønsted acid such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) is a logical next step.[1]

  • Elevate the Temperature: Gently heating the reaction mixture can often provide the necessary activation energy to complete the deprotection.[3] However, be mindful of potential side reactions at higher temperatures.

• Lewis Acid-Mediated Deprotection: Lewis acids offer an alternative to Brønsted acids and can be highly effective.[2][4]

  • Screen Lewis Acids: A range of Lewis acids, from milder ones like zinc(II) trifluoromethanesulfonate (Zn(OTf)₂) to stronger ones like trimethylsilyl bromide (TMSBr) or boron trifluoride etherate (BF₃·OEt₂), can be employed.[3][5] The choice of Lewis acid can be critical for substrates with multiple sensitive functional groups.[6]

  • Solvent Choice is Key: The solvent can significantly impact the efficacy of Lewis acid-mediated reactions. Aprotic solvents like dichloromethane (DCM) are commonly used.

• Monitor Reaction Progress Diligently: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to closely monitor the reaction. This will help you determine if the reaction has stalled or is simply proceeding slowly.

Q2: I'm observing significant side product formation, including what appears to be isomerization of the double bond or loss of stereochemical integrity. How can I mitigate these issues?

A2: The presence of an allylic alcohol and a stereocenter in your molecule requires careful selection of deprotection conditions to avoid unwanted side reactions.

• The Allylic System's Reactivity: The proximity of the double bond to the stereocenter and the protected alcohol makes the system susceptible to rearrangements, especially under harsh acidic conditions.

• Strategies for Minimizing Side Products:

  • Milder Acidic Conditions: Opt for milder acids like PPTS or employ catalytic amounts of a stronger acid at lower temperatures.[1][7] This minimizes the risk of acid-catalyzed isomerization or other rearrangements.

  • Lewis Acids for Chemoselectivity: Certain Lewis acids can offer greater chemoselectivity. For instance, magnesium bromide (MgBr₂) has been reported for the mild deprotection of acetals.[8]

  • Neutral Deprotection Methods: In highly sensitive systems, exploring neutral deprotection conditions can be beneficial. Reagents like ceric ammonium nitrate (CAN) can effect deprotection under neutral conditions, potentially avoiding acid-mediated side reactions.[9][10][11]

  • Low-Temperature Reactions: Performing the deprotection at lower temperatures (e.g., 0 °C or -78 °C) can significantly suppress side reactions by reducing the available thermal energy for competing reaction pathways.[3]

Q3: During workup and purification, I am experiencing loss of my desired product. What could be happening and how can I improve my recovery?

A3: Product loss during workup and purification is often attributed to the lability of the deprotected alcohol.

• Acidic Residue on Silica Gel: Standard silica gel is slightly acidic and can cause decomposition or re-protection of your product during column chromatography.[3]

  • Neutralize Your Silica: To circumvent this, you can use neutralized silica gel. This is typically prepared by making a slurry of the silica gel in an eluent containing a small amount of a non-polar amine, such as triethylamine (0.1-1% v/v).[3]

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like neutral alumina for your purification.

• Thorough Neutralization: Ensure that the acidic catalyst is completely neutralized during the workup before concentrating the reaction mixture. Any residual acid can cause product degradation upon heating under reduced pressure.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the deprotection of (3S)-3-(Methoxymethoxy)oct-1-ene.

Q1: What are the "standard" conditions for MOM deprotection?

A1: The most common and straightforward method for MOM deprotection is treatment with a Brønsted acid in a protic solvent.[1][2] A typical procedure involves dissolving the MOM-protected compound in a mixture of methanol and water, followed by the addition of a catalytic amount of a strong acid like HCl.[3] The reaction is usually stirred at room temperature or gently heated until completion.[3]

Q2: How do I choose the best deprotection method for my specific substrate?

A2: The optimal method depends on the overall functionality of your molecule. A decision-making workflow can be helpful:

Caption: Decision tree for selecting a MOM deprotection method.

Q3: Can the MOM group be cleaved under basic or neutral conditions?

A3: The MOM group is generally stable to basic conditions.[12] However, there are methods for its removal under neutral or near-neutral conditions. Ceric ammonium nitrate (CAN) is a notable example of a reagent that can cleave MOM ethers under neutral conditions.[11] Additionally, some Lewis acids can be effective under non-protic conditions, which can be considered near-neutral.[4]

Q4: Are there any safety concerns I should be aware of during MOM deprotection?

A4: A significant safety concern arises from the potential in-situ formation of chloromethyl methyl ether (MOM-Cl) or bis(chloromethyl) ether (BCME), which are potent carcinogens, when certain reagents are used.[1][13] This is particularly relevant during the workup of reactions involving formaldehyde and HCl.[13] It is crucial to handle all reagents and reaction mixtures in a well-ventilated fume hood and to follow appropriate safety protocols for quenching and waste disposal.

Experimental Protocols

Here are detailed step-by-step protocols for common MOM deprotection methods.

Protocol 1: Standard Acidic Deprotection with HCl

• Preparation: Dissolve (3S)-3-(Methoxymethoxy)oct-1-ene (1.0 equiv) in a 4:1 mixture of methanol and water.

• Acid Addition: Add a catalytic amount of concentrated hydrochloric acid (e.g., a few drops).

• Reaction: Stir the reaction mixture at room temperature, monitoring its progress by TLC. Gentle heating (40-50 °C) can be applied if the reaction is slow.[3]

• Workup: Upon completion, carefully neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Remove the methanol under reduced pressure and extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on neutralized silica gel.

Protocol 2: Mild Deprotection with PPTS

• Preparation: Dissolve the MOM-protected substrate (1.0 equiv) in 2-butanone or t-butyl alcohol.

• Reagent Addition: Add pyridinium p-toluenesulfonate (PPTS) (0.1-0.3 equiv).

• Reaction: Stir the reaction at room temperature or heat to reflux, monitoring by TLC.[7]

• Workup: Once the reaction is complete, cool the mixture and partition it between water and an organic solvent (e.g., diethyl ether).

• Extraction and Purification: Separate the layers, extract the aqueous phase, and wash the combined organic layers with brine. Dry, concentrate, and purify as described in Protocol 1.

Protocol 3: Lewis Acid-Mediated Deprotection with MgBr₂

• Preparation: To a solution of the MOM-protected compound (1.0 equiv) in anhydrous diethyl ether under an inert atmosphere, add magnesium bromide (MgBr₂) (2.0-3.0 equiv).[8]

• Reaction: Stir the reaction at room temperature and monitor by TLC.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the mixture with diethyl ether. Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine. Dry over anhydrous sodium sulfate, filter, concentrate, and purify by column chromatography.

Data Summary Table

Deprotection Method	Reagent(s)	Solvent	Temperature (°C)	Typical Reaction Time	Key Considerations
Standard Acidic	HCl (cat.)	MeOH/H₂O	25-50	1-12 h	Cost-effective; risk of side reactions with sensitive substrates.[3]
Mild Acidic	PPTS	t-BuOH or 2-butanone	25-80	2-24 h	Good for acid-sensitive substrates; may be slow.[1][7]
Lewis Acidic	MgBr₂	Et₂O	25	2-18 h	Mild conditions; good for substrates with other acid-labile groups.[8]
Neutral	CAN	MeCN/H₂O	25	0.5-4 h	Avoids acidic conditions; CAN is an oxidant and may not be compatible with all functional groups.[10][11]

Mechanistic Overview

The deprotection of a MOM ether under acidic conditions proceeds via protonation of one of the ether oxygens, followed by cleavage of the acetal to generate the free alcohol and a resonance-stabilized oxonium ion. This intermediate is then quenched by water.

Caption: Mechanism of acid-catalyzed MOM deprotection.

By understanding the underlying principles and potential pitfalls associated with the deprotection of (3S)-3-(Methoxymethoxy)oct-1-ene, you can effectively troubleshoot your experiments and achieve your synthetic goals.

References

• MOM Protecting Group: MOM Protection & Deprotection Mechanism – - Total Synthesis. (n.d.). Retrieved from [Link]

• Mild deprotection of methoxymethyl, methylthiomethyl, methoxyethoxymethyl, and and β-(trimethylsilyl,)ethoxymethyl, esters with magnesium bromide in ether - KOASAS. (n.d.). Retrieved from [Link]

• Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. (n.d.). Retrieved from [Link]

• MOM Deprotection : r/OrganicChemistry - Reddit. (2024, May 19). Retrieved from [Link]

• Novel deprotection of SEM ethers: A very mild and selective method using magnesium bromide - Semantic Scholar. (n.d.). Retrieved from [Link]

• Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. (n.d.). Retrieved from [Link]

• Ceric Ammonium Nitrate on Silica Gel for Efficient and Selective Removal of Trityl and Silyl Groups | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved from [Link]

• Ceric ammonium nitrate - Wikipedia. (n.d.). Retrieved from [Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC. (2019, May 14). Retrieved from [Link]

• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. (n.d.). Retrieved from [Link]

• A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach - Ingenta Connect. (2017, May 1). Retrieved from [Link]

• Chiral Brønsted Acid Catalyzed Cascade Alcohol Deprotection and Enantioselective Cyclization - PMC. (2023, December 29). Retrieved from [Link]

• Ceric ammonium nitrate oxidation of N-(p-methoxybenzyl) lactams: competing formation of N-(hydroxymethyl - Semantic Scholar. (n.d.). Retrieved from [Link]

• Versatile reagent ceric ammonium nitrate in modern chemical synthesis - Sciencemadness.org. (n.d.). Retrieved from [Link]

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• Mild and neutral deprotections catalyzed by cerium(IV) ammonium nitrate - PubMed. (n.d.). Retrieved from [Link]

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• Methoxymethyl ether - Wikipedia. (n.d.). Retrieved from [Link]

• Chiral Brønsted Acid Catalyzed Cascade Alcohol Deprotection and Enantioselective Cyclization | ACS Omega - ACS Publications. (n.d.). Retrieved from [Link]

• Novel deprotection of SEM ethers: A very mild and selective method using magnesium bromide - PubMed. (n.d.). Retrieved from [Link]

• A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate - ResearchGate. (n.d.). Retrieved from [Link]

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• Lewis Acids - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved from [Link]

• A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers and Methoxyethoxymethyl Esters | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• An Efficient Deprotective Method for Allylic Alcohols Protected as Methoxyethoxymethyl (MEM) And Methoxymethyl (MOM) Ethers. (n.d.). Retrieved from [Link]

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Technical Support Center: Synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene

Welcome to the dedicated technical support guide for the synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene. This resource is designed for researchers, synthetic chemists, and drug development professionals to navigate the nuances of this reaction, with a particular focus on the critical role of solvent selection. Here, you will find in-depth troubleshooting guides and frequently asked questions to ensure a successful and reproducible synthesis.

Introduction: The Critical Role of the Solvent

The synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene, a valuable chiral building block, typically involves the protection of (S)-oct-1-en-3-ol with a methoxymethyl (MOM) group.[1][2] This seemingly straightforward protection reaction is highly sensitive to the choice of solvent, which can profoundly influence reaction kinetics, yield, and the formation of impurities. The reaction is a nucleophilic substitution (SN2) where the alkoxide of the alcohol attacks the chloromethyl methyl ether (MOM-Cl).[1] Understanding the interplay between the solvent, base, and electrophile is paramount for achieving optimal results.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene, providing systematic approaches to diagnose and resolve them.

Issue 1: Low or No Product Yield

Symptoms:

• TLC or GC-MS analysis shows a significant amount of unreacted (S)-oct-1-en-3-ol.

• The isolated yield of (3S)-3-(Methoxymethoxy)oct-1-ene is significantly lower than expected.

Possible Causes & Solutions:

• Inappropriate Solvent Polarity: The choice of solvent dictates the solubility of the starting materials and reagents, as well as the stabilization of charged intermediates. For the formation of the alkoxide from (S)-oct-1-en-3-ol, a polar aprotic solvent is often preferred as it can accelerate the rate of SN2 reactions.[3]

  • Troubleshooting Steps:

    • Solvent Evaluation: If you are using a non-polar solvent like hexane or toluene, consider switching to a more polar aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

    • Solubility Check: Ensure that your starting alcohol and base are soluble in the chosen solvent at the reaction temperature. Poor solubility can lead to a heterogeneous reaction mixture and slow reaction rates.

• Suboptimal Base-Solvent Combination: The effectiveness of the base is highly dependent on the solvent. For instance, sodium hydride (NaH) is a strong base that is often effective in THF, where it can deprotonate the alcohol to form the sodium alkoxide.[4]

  • Troubleshooting Steps:

    • Base-Solvent Compatibility: Verify that your chosen base is compatible and effective in the selected solvent. For example, using a hindered amine base like diisopropylethylamine (DIPEA) might require a polar aprotic solvent like DCM to facilitate the reaction with methoxymethyl chloride (MOM-Cl).[1][5]

    • Consider a Stronger Base/Solvent System: If deprotonation is the rate-limiting step, consider using a stronger base like NaH in an appropriate solvent like THF or DMF.[4]

Issue 2: Formation of Significant Side Products

Symptoms:

• Multiple spots are observed on the TLC plate in addition to the starting material and product.

• GC-MS or NMR analysis of the crude product reveals the presence of unexpected impurities.

Possible Causes & Solutions:

• Solvent-Mediated Side Reactions: The solvent can participate in or promote unwanted side reactions. For example, protic solvents (e.g., alcohols) are generally unsuitable as they can react with the base and the electrophile. Protic solvents can also solvate the nucleophile through hydrogen bonding, which decreases its reactivity in SN2 reactions.[3][6]

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: The presence of water in the solvent can lead to the hydrolysis of the MOM-Cl and quench the base. Always use freshly distilled, anhydrous solvents.

    • Avoid Protic Solvents: Do not use protic solvents like methanol or ethanol, as they will compete with the starting alcohol for the MOM group.[3][6]

• Over-activation by the Solvent: Highly polar solvents like DMF or DMSO can sometimes accelerate the reaction to the point where side reactions become more prominent.[7]

  • Troubleshooting Steps:

    • Solvent Titration: If you suspect the solvent is too activating, consider a less polar alternative. For example, if you are using DMF, try switching to THF or DCM.

    • Temperature Control: Running the reaction at a lower temperature can often help to minimize the formation of side products.

Issue 3: Difficult Product Purification

Symptoms:

• The product and a major impurity have very similar Rf values on TLC, making chromatographic separation challenging.

• Emulsion formation during aqueous workup.

Possible Causes & Solutions:

• Solvent-Derived Impurities: Some solvents can introduce impurities that are difficult to remove. For example, residual formaldehyde from the degradation of MOM-Cl can lead to byproducts.

  • Troubleshooting Steps:

    • Solvent Purity Check: Ensure the purity of your solvent before use. If necessary, purify the solvent using standard laboratory procedures.

    • Aqueous Workup Optimization: The choice of solvent will affect the efficiency of the aqueous workup. For instance, if you used a water-miscible solvent like THF, it will need to be removed under reduced pressure before extraction with an immiscible organic solvent.

• Emulsion Formation: This is often a problem when using certain solvent and aqueous phase combinations.

  • Troubleshooting Steps:

    • Addition of Brine: During the aqueous workup, washing the organic layer with a saturated sodium chloride solution (brine) can help to break up emulsions.

    • Solvent Swap: If emulsions are persistent, consider performing a solvent swap after the reaction is complete. For example, if the reaction was performed in THF, the THF can be evaporated and the residue redissolved in a less polar solvent like diethyl ether or ethyl acetate for the workup.

Frequently Asked Questions (FAQs)

Q1: What is the best all-around solvent for the synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene?

While the "best" solvent can be substrate-dependent, tetrahydrofuran (THF) is often an excellent starting point for this transformation, particularly when using a strong base like sodium hydride (NaH).[4] THF is a polar aprotic solvent that effectively dissolves the starting alcohol and the resulting alkoxide, facilitating a homogeneous and efficient reaction. Dichloromethane (DCM) is another good choice, especially when using an amine base like diisopropylethylamine (DIPEA).[4][5]

Q2: How does solvent polarity specifically impact the reaction rate and yield?

The reaction proceeds via an SN2 mechanism, where the alkoxide of (S)-oct-1-en-3-ol attacks the electrophilic carbon of MOM-Cl.[1]

• Polar Aprotic Solvents (e.g., THF, DCM, DMF): These solvents are generally preferred.[6] They can solvate the cation (e.g., Na+) of the alkoxide but do not strongly solvate the nucleophilic oxygen atom. This leaves the nucleophile "naked" and more reactive, leading to a faster reaction rate and often higher yields.[6]

• Non-Polar Solvents (e.g., Hexane, Toluene): In these solvents, the ionic intermediates (the alkoxide) have poor solubility, which can lead to a very slow or incomplete reaction.

• Protic Solvents (e.g., Ethanol, Water): These solvents should be strictly avoided. They will be deprotonated by the base in preference to the starting alcohol and can also react with the MOM-Cl. Protic solvents also decrease the rate of SN2 reactions by solvating the nucleophile.[3]

Q3: Can the choice of solvent affect the stereochemical integrity of the product?

For this specific reaction, which occurs at the hydroxyl group and not at the stereocenter, the choice of an appropriate aprotic solvent is unlikely to cause epimerization or racemization at the C3 position. The reaction proceeds with inversion of configuration at the carbon atom that is attacked by the nucleophile, but in this case, the stereocenter is not directly involved in the reaction. However, harsh reaction conditions (e.g., very high temperatures or prolonged reaction times with a very strong base) could potentially lead to side reactions that might compromise stereochemical purity, although this is not a common issue for this particular transformation under standard conditions.

Q4: Are there any "green" or more environmentally friendly solvent alternatives?

Yes, the principles of green chemistry encourage the use of more sustainable solvents.[8] For this reaction, you could explore:

• 2-Methyltetrahydrofuran (2-MeTHF): A bio-derived solvent that can often be used as a direct replacement for THF. It has lower water miscibility, which can simplify aqueous workups.

• Cyclopentyl methyl ether (CPME): Another greener solvent alternative to THF and DCM, known for its stability and ease of drying.

• Water or aqueous alcohol solutions: While generally not suitable for this specific reaction due to the reasons mentioned above, for other transformations, water and aqueous alcohol solutions are considered green solvents.[9][10]

When switching to a new solvent, it is crucial to perform small-scale optimization experiments to ensure compatibility and efficiency.

Q5: How do I choose between different polar aprotic solvents like THF, DCM, and DMF?

The choice can depend on the base being used and the desired reaction temperature.

• THF: Excellent for use with hydride bases like NaH.[4] The reaction can be run at temperatures ranging from 0 °C to reflux.

• DCM: A good choice for amine bases like DIPEA.[4][5] It has a lower boiling point, which can be advantageous if the product is thermally sensitive.

• DMF: A highly polar and high-boiling solvent that can significantly accelerate the reaction. However, it can be more difficult to remove and may promote side reactions if not used carefully. It is often reserved for less reactive alcohols.

Experimental Protocol: Synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene using THF

This protocol provides a reliable method for the synthesis, highlighting the critical role of the solvent.

Materials:

• (S)-oct-1-en-3-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methoxymethyl chloride (MOM-Cl)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO4)

• Standard laboratory glassware, dried in an oven

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation: Under an inert atmosphere, add sodium hydride (1.2 eq.) to a round-bottom flask containing anhydrous THF.

• Formation of the Alkoxide: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of (S)-oct-1-en-3-ol (1.0 eq.) in anhydrous THF to the NaH suspension.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Addition of Electrophile: Cool the reaction mixture back down to 0 °C and slowly add methoxymethyl chloride (1.2 eq.).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH4Cl solution.

• Workup: Dilute the mixture with water and extract with diethyl ether or ethyl acetate (3x).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure (3S)-3-(Methoxymethoxy)oct-1-ene.

Data Summary

Solvent	Typical Base	Relative Reaction Rate	Common Issues
Tetrahydrofuran (THF)	NaH, KH	Fast	Requires strictly anhydrous conditions
Dichloromethane (DCM)	DIPEA, Et3N	Moderate to Fast	Potential for higher volatility of MOM-Cl
N,N-Dimethylformamide (DMF)	NaH	Very Fast	Can be difficult to remove; may promote side reactions
Toluene	NaH	Slow	Poor solubility of the alkoxide
Hexane	NaH	Very Slow/Incomplete	Poor solubility of the alkoxide

Visualizing the Solvent Selection Workflow

Caption: A decision-making workflow for solvent selection in the synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene.

References

• OpenOChem Learn. (n.d.). SN2 Effect of Solvent. Retrieved from [Link]

• Chemistry Net. (2014, February 24). Solvent Effects and SN2 and SN1 reactions: Nucleophilic Substitution. Retrieved from [Link]

• Master Organic Chemistry. (2025, August 29). Deciding SN1/SN2/E1/E2 - The Solvent. Retrieved from [Link]

• University of Wisconsin. (n.d.). The role of the solvent in SN2 reactions. Retrieved from [Link]

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• Clark, J. H., & Macquarrie, D. J. (2008). Solvents and sustainable chemistry. Annual reports on the progress of chemistry. Section B, Organic chemistry, 104, 403-435.

• MDPI. (2023, August 16). Classification of Green Solvents. Retrieved from [Link]

• Jessop, P. G. (2006). Alternative Solvents: Shades of Green. Organic Process Research & Development, 10(6), 1391-1396.

• ResearchGate. (n.d.). Isopropyl alcohol: An unusual, powerful, 'green' solvent for the preparation of silicone-urea copolymers with high urea contents. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide for the Determination of Enantiomeric Purity of (3S)-3-(Methoxymethoxy)oct-1-ene

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Enantiomeric Purity

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemical integrity of chiral molecules is of paramount importance. (3S)-3-(Methoxymethoxy)oct-1-ene is a key chiral building block, and its enantiomeric purity directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API). The presence of the undesired (3R)-enantiomer can lead to diminished therapeutic effect or unforeseen pharmacological consequences.[1] Consequently, robust and reliable analytical methods for the precise determination of enantiomeric excess (e.e.) are critical for quality control and regulatory compliance.[2]

This guide provides a comprehensive comparison of the primary analytical techniques for determining the enantiomeric purity of (3S)-3-(Methoxymethoxy)oct-1-ene. We will delve into the underlying principles of each method, provide detailed experimental protocols, and present a comparative analysis to empower researchers to select the most appropriate technique for their specific needs.

Core Analytical Methodologies: A Comparative Overview

The determination of enantiomeric purity for a molecule like (3S)-3-(Methoxymethoxy)oct-1-ene, which contains both an ether and an alkene functional group, primarily relies on chiral chromatography and nuclear magnetic resonance (NMR) spectroscopy.

Chiral Chromatography: The Gold Standard for Separation

Chiral chromatography is a powerful technique that physically separates the enantiomers, allowing for their individual quantification.[3] This is achieved by utilizing a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[4][5] Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are widely employed for this purpose.

2.1.1. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a highly versatile and widely used method for enantiomeric separations due to its high resolution and applicability to a broad range of compounds.[4][5]

Principle of Separation: The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the CSP. For a compound like (3S)-3-(Methoxymethoxy)oct-1-ene, polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often excellent choices.[4] These CSPs offer a combination of hydrogen bonding, dipole-dipole, and steric interactions that can effectively differentiate between the enantiomers.

Experimental Protocol: Chiral HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector is typically sufficient.

• Chiral Column: A polysaccharide-based column, such as a CHIRAL ART Cellulose or Amylose column, is a recommended starting point.[6][7]

• Mobile Phase: A normal-phase mobile phase consisting of a mixture of n-hexane and an alcohol like isopropanol or ethanol is commonly used. A typical starting condition would be 95:5 (v/v) n-hexane:isopropanol. The ratio can be optimized to achieve baseline resolution.[8]

• Flow Rate: A flow rate of 0.5-1.0 mL/min is generally appropriate for a 4.6 mm I.D. column.

• Temperature: Column temperature can influence selectivity; starting at ambient temperature (e.g., 25 °C) is common. Decreasing the temperature can sometimes improve resolution.[9]

• Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for this compound which lacks a strong chromophore.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Injection Volume: 5-10 µL.

• Data Analysis: The enantiomeric excess (e.e.) is calculated from the integrated peak areas of the two enantiomers using the formula: e.e. (%) = [(Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer)] x 100

Workflow for Chiral HPLC Analysis

Caption: A streamlined workflow for determining enantiomeric purity using chiral HPLC.

2.1.2. Chiral Gas Chromatography (GC)

For volatile compounds, chiral GC offers high efficiency and sensitivity.[10] Given the structure of (3S)-3-(Methoxymethoxy)oct-1-ene, it is amenable to GC analysis.

Principle of Separation: Chiral GC columns typically employ cyclodextrin derivatives as the CSP.[3][10] The enantiomers partition into the stationary phase and form transient inclusion complexes with the cyclodextrin cavities. The differing stability of these diastereomeric complexes leads to different retention times.

Experimental Protocol: Chiral GC

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral Column: A capillary column coated with a derivatized cyclodextrin, such as a Chirasil-DEX CB column.[1]

• Carrier Gas: Helium or hydrogen at an appropriate linear velocity.

• Injector and Detector Temperature: Typically set around 250 °C.

• Oven Temperature Program: An isothermal or temperature-programmed method can be used. A starting point could be an initial temperature of 80 °C, held for 1 minute, followed by a ramp of 5 °C/min to 150 °C.

• Sample Preparation: Dilute the sample in a volatile solvent such as hexane or dichloromethane.

• Injection Volume: 1 µL with an appropriate split ratio (e.g., 50:1).

• Data Analysis: The e.e. is calculated from the integrated peak areas of the enantiomers, as with HPLC.

Workflow for Chiral GC Analysis

Caption: The process flow for enantiomeric purity analysis by chiral GC.

NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy provides an alternative to chromatographic methods for determining enantiomeric purity.[11] Since enantiomers are indistinguishable in an achiral environment, a chiral auxiliary must be added to the NMR sample to induce a chemical shift difference between the signals of the two enantiomers.[12] This can be achieved using either a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).

2.2.1. Chiral Solvating Agents (CSAs)

CSAs are chiral molecules that form weak, non-covalent, and rapidly reversible diastereomeric complexes with the enantiomers of the analyte.[11][13]

Principle of Discrimination: The differential interaction between the CSA and each enantiomer leads to a slight difference in the time-averaged magnetic environment of corresponding nuclei, resulting in separate signals in the NMR spectrum.[11][12] The ratio of the integrals of these signals directly corresponds to the enantiomeric ratio.[14]

Experimental Protocol: ¹H NMR with a CSA

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher is recommended).

• Chiral Solvating Agent: For a molecule with an ether oxygen, a CSA capable of hydrogen bonding or other specific interactions would be suitable. (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol) or a binaphthol-based CSA could be effective.[15]

• Solvent: A deuterated, achiral solvent such as chloroform-d (CDCl₃) or benzene-d₆.

• Sample Preparation: a. Dissolve a known amount of the analyte (e.g., 5-10 mg) in approximately 0.6 mL of the deuterated solvent in an NMR tube. b. Acquire a standard ¹H NMR spectrum. c. Add a molar excess of the CSA to the NMR tube, and gently mix. d. Acquire another ¹H NMR spectrum and look for splitting of one or more of the analyte's signals.

• Data Analysis: Identify a well-resolved pair of signals corresponding to the two enantiomers. Carefully integrate these signals to determine the enantiomeric ratio.

Logical Diagram of Enantiomeric Discrimination by a CSA

Caption: The principle of using a CSA in NMR to differentiate enantiomers.

Performance Comparison and Data Summary

Feature	Chiral HPLC	Chiral GC	NMR with CSA
Principle	Differential interaction with a solid chiral stationary phase	Differential partitioning into a liquid chiral stationary phase	Formation of transient diastereomeric complexes in solution
Resolution	Very High	Excellent	Moderate to High
Sensitivity	High	Very High (FID)	Lower
Accuracy & Precision	Excellent	Excellent	Good
Sample Throughput	Moderate	High	Low to Moderate
Method Development	Can be iterative; requires screening of columns and mobile phases[9]	Requires optimization of temperature program and flow rate	Relatively straightforward; involves screening of CSAs and solvent
Non-destructive	Yes (sample can be recovered)	No	Yes
Instrumentation	Standard HPLC with UV detector	Standard GC with FID	High-field NMR spectrometer

Conclusion and Recommendations

The choice of the optimal analytical method for determining the enantiomeric purity of (3S)-3-(Methoxymethoxy)oct-1-ene depends on the specific requirements of the analysis.

• For routine, high-throughput quality control , chiral GC is often the most suitable method due to its high speed, sensitivity, and robustness.

• Chiral HPLC is an excellent and highly reliable alternative, offering exceptional accuracy and resolution. It is particularly valuable when a non-destructive method is preferred or if the analyte is not sufficiently volatile for GC.

• NMR spectroscopy with a chiral solvating agent is a powerful tool for confirmatory analysis and can be very quick for a single sample once a suitable CSA is identified. It is also advantageous as it does not require a dedicated chromatography system. However, it generally suffers from lower sensitivity compared to chromatographic techniques.

It is recommended to validate the chosen method according to ICH guidelines to ensure its accuracy, precision, specificity, and robustness for its intended purpose.[2]

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• A Comparative Guide to the Validation of Analytical Methods for (S)-(-)-1-Phenyl-1-decanol Enantiomeric Purity. (2025). Benchchem.
• A Comparative Guide to NMR Analysis for Determining Enantiomeric Excess of Chiral Alcohols. (2025, December). Benchchem.
• A Gallium-based Chiral Solvating Agent Enables the Use of 1 H NMR Spectroscopy to Differentiate Chiral Alcohols. (2019, September 27). PubMed.
• NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules. (2018, May 17).
• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. (2016, September 30).
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A Guide to the Spectroscopic Comparison of (3S)- and (3R)-3-(Methoxymethoxy)oct-1-ene

In the landscape of pharmaceutical development and materials science, the precise characterization of chiral molecules is of paramount importance. Enantiomers, non-superimposable mirror-image isomers, often exhibit vastly different physiological effects, making their unambiguous identification and differentiation a critical step in ensuring safety and efficacy.[1] This guide provides a comprehensive spectroscopic comparison of (3S)-3-(Methoxymethoxy)oct-1-ene and its enantiomer, (3R)-3-(Methoxymethoxy)oct-1-ene. We will delve into the theoretical underpinnings and practical applications of various spectroscopic techniques, offering researchers, scientists, and drug development professionals a robust framework for chiral analysis.

While enantiomers possess identical physical and chemical properties in an achiral environment, such as melting point, boiling point, and solubility, their interaction with plane-polarized light and other chiral entities differs.[2][3] This fundamental difference is the cornerstone of their spectroscopic differentiation.

The Spectroscopic Toolkit: A Multi-faceted Approach

Our comparative analysis will employ a suite of spectroscopic methods, each providing unique insights into the molecular structure and stereochemistry of the target enantiomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for elucidating the connectivity and chemical environment of atoms within a molecule.[4][5]

• Infrared (IR) Spectroscopy: Probes the vibrational modes of molecular bonds, offering a characteristic "fingerprint" of functional groups.[4]

• Chiroptical Spectroscopies: These techniques are the key to distinguishing between enantiomers.

  • Vibrational Circular Dichroism (VCD): Measures the differential absorption of left and right circularly polarized infrared light, providing information about the absolute configuration of a molecule in solution.[6][7][8]

  • Electronic Circular Dichroism (ECD): Operates in the UV-visible region and measures the differential absorption of left and right circularly polarized light associated with electronic transitions.[9][10][11][12]

The overall workflow for this comparative study is outlined below:

Figure 1: A schematic overview of the experimental workflow for the spectroscopic comparison of the enantiomers.

I. Achiral Spectroscopic Analysis: NMR and IR Spectroscopy

In achiral environments, enantiomers are indistinguishable by NMR and IR spectroscopy.[2][4][5] The spectra of (3S)-3-(Methoxymethoxy)oct-1-ene and its (3R) counterpart will be identical. These techniques are crucial, however, for confirming the overall molecular structure and purity of the samples before proceeding to chiroptical analysis.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. The chemical shift of a nucleus is sensitive to its local electronic environment, providing detailed information about molecular structure and connectivity.[4]

Expected Results: The ¹H and ¹³C NMR spectra for both enantiomers will display the same chemical shifts, coupling constants, and signal multiplicities.

Table 1: Predicted ¹H and ¹³C NMR Data for 3-(Methoxymethoxy)oct-1-ene

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity	Assignment
H-1	~5.8	ddd	=CH (terminal)
H-2	~5.2	d	=CH₂
H-3	~4.1	m	CH-O
O-CH₂-O	~4.6	s	OCH₂O
O-CH₃	~3.4	s	OCH₃
H-4	~1.5	m	CH₂
H-5, H-6, H-7	~1.3	m	(CH₂)₃
H-8	~0.9	t	CH₃
¹³C NMR	Predicted Chemical Shift (ppm)	Assignment
C-1	~140	=CH
C-2	~115	=CH₂
C-3	~80	CH-O
O-C-O	~95	OCH₂O
O-CH₃	~55	OCH₃
C-4	~35	CH₂
C-5	~25	CH₂
C-6	~32	CH₂
C-7	~23	CH₂
C-8	~14	CH₃

Note: These are predicted values and may vary slightly based on the solvent and experimental conditions.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified enantiomer in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra at room temperature. Standard pulse programs should be used.

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

B. Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. Specific functional groups absorb at characteristic frequencies.[4]

Expected Results: The IR spectra of both enantiomers will be identical, showing characteristic absorption bands for the C=C, C-O, and C-H bonds present in the molecule.

Table 2: Expected IR Absorption Bands for 3-(Methoxymethoxy)oct-1-ene

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode
C-H (sp²)	3080-3010	Stretching
C-H (sp³)	2960-2850	Stretching
C=C	1640	Stretching
C-O (ether)	1150-1085	Stretching

Experimental Protocol: IR Spectroscopy

• Sample Preparation: A small drop of the neat liquid sample can be placed between two KBr or NaCl plates to form a thin film.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption peaks and compare them to known functional group frequencies.

II. Chiroptical Spectroscopy: Differentiating Enantiomers

The true differentiation between (3S)- and (3R)-3-(Methoxymethoxy)oct-1-ene is achieved through chiroptical techniques. These methods rely on the differential interaction of chiral molecules with circularly polarized light.[13][14]

Figure 2: Principle of chiroptical spectroscopy, demonstrating the differential absorption of left and right circularly polarized light by enantiomers, resulting in mirror-image spectra.

A. Vibrational Circular Dichroism (VCD)

Principle: VCD is the extension of circular dichroism into the infrared region.[6] It measures the difference in absorption between left and right circularly polarized IR radiation for each vibrational mode.[7] Since VCD is sensitive to the 3D arrangement of atoms, enantiomers will exhibit mirror-image VCD spectra.[6][8]

Expected Results: The VCD spectrum of (3S)-3-(Methoxymethoxy)oct-1-ene will be equal in magnitude but opposite in sign to that of (3R)-3-(Methoxymethoxy)oct-1-ene at every vibrational frequency.

Table 3: Hypothetical VCD Data for Key Vibrational Bands

Vibrational Mode	Wavenumber (cm⁻¹)	ΔA (x 10⁻⁵) for (3S)-enantiomer	ΔA (x 10⁻⁵) for (3R)-enantiomer
CH-O Stretch	~1100	+2.5	-2.5
C-H Bend	~1450	-1.8	+1.8
C-H Stretch	~2930	+3.1	-3.1

Note: This data is hypothetical and serves to illustrate the expected mirror-image relationship. The actual signs and magnitudes would need to be determined experimentally or through quantum chemical calculations.[6]

Experimental Protocol: VCD Spectroscopy

• Sample Preparation: Prepare a concentrated solution of the enantiomer (typically 0.1-1 M) in a suitable solvent (e.g., CCl₄ or CDCl₃). The sample cell path length is usually short (50-200 µm).[7]

• Instrument Setup: Use a VCD spectrometer, which is often an FTIR instrument equipped with polarization modulation optics.[7]

• Data Acquisition: Collect the VCD spectrum over the mid-IR range. Multiple scans are typically averaged to improve the signal-to-noise ratio, as VCD signals are inherently weak.[7]

• Data Analysis: The resulting spectrum of differential absorbance (ΔA) versus wavenumber is plotted. The spectrum of one enantiomer should be a mirror image of the other.

B. Electronic Circular Dichroism (ECD)

Principle: ECD spectroscopy measures the differential absorption of left and right circularly polarized light in the UV-Vis region, corresponding to electronic transitions.[9][10][12] For a molecule to be ECD active, it must contain a chromophore in a chiral environment.[11] The vinyl group in our target molecule serves as the chromophore.

Expected Results: Similar to VCD, the ECD spectra of the (3S) and (3R) enantiomers will be mirror images of each other.[12] The sign of the Cotton effect (the characteristic shape of the ECD signal) will be opposite for the two enantiomers.

Table 4: Hypothetical ECD Data

Wavelength (nm)	Δε for (3S)-enantiomer	Δε for (3R)-enantiomer
~210	+1.5	-1.5
~240	-0.8	+0.8

Note: This data is hypothetical. The position and sign of the Cotton effects depend on the specific electronic transitions and the conformation of the molecule.

Experimental Protocol: ECD Spectroscopy

• Sample Preparation: Prepare a dilute solution of the enantiomer in a UV-transparent solvent (e.g., methanol or hexane). The concentration should be adjusted to give a maximum absorbance of ~1 in the UV-Vis spectrum.[9]

• Instrument Setup: Use a CD spectrometer.[9]

• Data Acquisition: Scan the appropriate UV-Vis wavelength range.

• Data Analysis: The ECD spectrum is typically plotted as the difference in molar absorptivity (Δε) versus wavelength. The spectra of the two enantiomers should be mirror images.

III. Conclusion and Best Practices

The combination of achiral and chiroptical spectroscopic techniques provides a powerful and self-validating system for the analysis of (3S)-3-(Methoxymethoxy)oct-1-ene and its (3R) enantiomer. While NMR and IR confirm the chemical identity and purity, VCD and ECD provide the definitive proof of stereochemistry and absolute configuration.

Key Takeaways:

• NMR and IR: Essential for structural verification. Spectra of enantiomers are identical.

• VCD and ECD: Crucial for chiral discrimination. Spectra of enantiomers are mirror images.

• Experimental Rigor: Careful sample preparation and control of experimental parameters (concentration, solvent, temperature) are vital for obtaining reliable and reproducible results.[9]

• Computational Support: For unambiguous assignment of absolute configuration, experimental VCD and ECD spectra should be compared with spectra predicted from quantum chemical calculations (e.g., using Density Functional Theory, DFT).[6][15]

This guide provides a foundational framework for the spectroscopic comparison of these, and other, chiral molecules. By understanding the principles behind each technique and adhering to rigorous experimental protocols, researchers can confidently determine the structure and stereochemistry of their compounds, a critical step in advancing scientific discovery and development.

References

• MtoZ Biolabs. (n.d.). Circular Dichroism Spectroscopy for Chiral Compounds. Retrieved from [Link]

• Wikipedia. (2023, December 1). Vibrational circular dichroism. Retrieved from [Link]

• Society for Applied Spectroscopy. (2026). What is Chiroptical Spectroscopy?. Retrieved from [Link]

• PapersFlow. (2026, February 15). Molecular spectroscopy and chirality: Research Guide & Key Papers. Retrieved from [Link]

• Pazos, E., et al. (2010). A vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in the solid phase and for the complementary use of NMR and VCD techniques in solution: the camphor case. RSC Publishing. Retrieved from [Link]

• Gaussian, Inc. (2017, June 21). Studying Chirality with Vibrational Circular Dichroism. Retrieved from [Link]

• AIP Publishing. (2023, February 22). Electronic circular dichroism from real-time propagation in state space. Retrieved from [Link]

• ResearchGate. (n.d.). Electronic circular dichroism for chiral analysis. Retrieved from [Link]

• Evans, A. C., et al. (2021, January 5). Chiroptical characterization tools for asymmetric small molecules – experimental and computational approaches for electronic circular dichroism (ECD) and anisotropy spectroscopy. RSC Publishing. Retrieved from [Link]

• ORCA Tutorials. (n.d.). Electronic Circular Dichroism (ECD). Retrieved from [Link]

• USP-NF. (2024). <782> Vibrational Circular Dichroism Spectroscopy. Retrieved from [Link]

• Oreate AI. (2026, January 15). Understanding the Distinct Worlds of IR and NMR Spectroscopy. Retrieved from [Link]

• MDPI. (2019, June 14). Electronic Circular Dichroism. Retrieved from [Link]

• SlidePlayer. (n.d.). Chirality and Enantiomers. Retrieved from [Link]

• TSFX. (n.d.). Properties of Enantiomers. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Retrieved from [Link]

• Study.com. (n.d.). Can nuclear magnetic resonance spectroscopy distinguish enantiomers?. Retrieved from [Link]

• Research and Reviews. (2023, March 31). Enantiomers: Understanding their Physical and Chemical Properties. Retrieved from [Link]

• Physics Wallah. (n.d.). Properties of Enantiomers and Diastereomers. Retrieved from [Link]

• Nanalysis. (2019, May 3). Enantiomers – Image | Mirror Image. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, August 12). Quantification of enantiomers and blind identification of erythro-sphingosine non-racemates by cold ion spectroscopy. Retrieved from [Link]

• ResearchGate. (2025, August 7). ChemInform Abstract: Distinction of Enantiomers by NMR Spectroscopy Using Chiral Orienting Media. Retrieved from [Link]

• SpectraBase. (n.d.). 3-Methoxy-2-methyl-1-octene. Retrieved from [Link]

• LookChem. (n.d.). 3-[(2-Methoxyethoxy)methoxy]oct-1-ene. Retrieved from [Link]

• PubChem. (n.d.). 3-Methoxy-3-methyl-1-pentene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). An improved 1,3-diene synthesis from alkyne and ethylene using cross-enyne metathesis. Retrieved from [Link]

• PubChem. (n.d.). 3-(Ethoxymethoxy)phenalen-1-one. Retrieved from [Link]

• MDPI. (2023, March 14). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Extension of the π-conjugated core of methylchalcogenolated polycyclic aromatic hydrocarbons: synthesis and characterization of 1,4,7,10-tetrakis(methylthio)- and tetramethoxy-coronene. Retrieved from [Link]

• Beilstein Journals. (n.d.). One-pot three-component synthesis and photophysical characteristics of novel triene merocyanines. Retrieved from [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP000270. Retrieved from [Link]

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Biological activity screening of (3S)-3-(Methoxymethoxy)oct-1-ene derivatives

An Application Scientist's Technical Whitepaper

The compound (3S)-3-(Methoxymethoxy)oct-1-ene is a highly specialized chiral synthon, primarily utilized to engineer the vital

-side chain of synthetic prostaglandins (PGs) and related eicosanoids[1]. The stereocenter at the 3-position ultimately dictates the C15 configuration of the resulting prostaglandin derivative—an absolute prerequisite for potent binding to Prostaglandin E Receptors (EP1–EP4) and FP receptors[2][3].

During drug development, derivatives containing this fragment are screened either as methoxymethoxy (MOM)-protected prodrugs/intermediates (to evaluate lipophilicity and metabolic stability) or as deprotected 15(S)-hydroxyl active agents (to assess direct receptor agonism). This guide objectively compares the functional biological screening workflows used to evaluate these distinct derivative classes, providing rigorous protocols and benchmark data.

I. Mechanistic Overview of Derivative Screening

The biological activity of (3S)-3-(Methoxymethoxy)oct-1-ene derivatives is governed by their ability to engage specific G-protein coupled receptors (GPCRs). While EP1 and FP receptors couple to

(triggering intracellular flux)[2], the predominant targets for pharmacological enhancement—EP2 and EP4—couple to , initiating the Adenylate Cyclase/cAMP cascade[4].

Caption: EP2/EP4 GPCR signaling cascade for functional screening of prostaglandin derivatives.

II. Assay Technology Comparison

To confidently characterize the pharmacological profile of a synthesized library, scientists must select the correct screening modality. Below is a critical comparison of the three primary assay platforms used for eicosanoid derivative screening.

Assay Platform	Primary Target / Readout	Limit of Detection	Causality & Scientific Utility
Radioligand Binding ( )	Direct GPCR Affinity ( )	~0.1 nM	Utility: Isolates binding affinity from functional efficacy. Ideal for screening MOM-protected variants to determine if the bulky ether sterically occludes the receptor pocket[3].
TR-FRET cAMP Accumulation	Activation (EP2/EP4)	~1.0 nM	Utility: Best for functional efficacy ( ). The temporal stability of Time-Resolved Fluorescence Resonance Energy Transfer minimizes background noise, making it superior for High-Throughput Screening (HTS)[4].
FLIPR Calcium Flux	Activation (FP/EP1)	~5.0 nM	Utility: Monitors intracellular calcium spikes using fluorophores (e.g., Fluo-4 AM). Crucial for checking off-target activity or screening derivatives optimized for smooth muscle contractility[2].

III. Self-Validating Protocol: TR-FRET cAMP Functional Assay

When screening (3S)-3-(Methoxymethoxy)oct-1-ene derivatives for EP2/EP4 agonism, the TR-FRET cAMP assay is the industry standard. The protocol below is designed as a self-validating system—meaning internal controls inherently verify the integrity of the biological cascade.

Reagents & Preparation

• Cell Line: CHO-K1 cells stably expressing human EP2 or EP4 receptors.

• Buffer: Hank’s Balanced Salt Solution (HBSS) + 5 mM HEPES, pH 7.4.

• PDE Inhibitor: 0.5 mM IBMX (3-isobutyl-1-methylxanthine). Causality Rule: IBMX prevents endogenous phosphodiesterases from hydrolyzing newly formed cAMP. Without IBMX, transient cAMP spikes degrade before detection, yielding false negatives[4].

Step-by-Step Methodology

• Cell Starvation: Plate cells at

  cells/well in a 384-well microplate. Incubate overnight in serum-free media.

  • Expert Insight: Serum contains exogenous lipids and growth factors that heavily inflate basal cAMP levels. Starvation ensures a pristine baseline.

• Ligand Treatment: Prepare serial dilutions (10 pM to 10 µM) of the test derivatives (both MOM-protected and deprotected analogs). Add to the wells and incubate for exactly 30 minutes at 37°C.

  • System Validation: Include a reference standard (PGE2) as a positive control, and an EP2-specific antagonist (e.g., AH6809) as a mechanistic control[2]. If the antagonist fails to flatten the PGE2 curve, the receptor model is compromised.

• Lysis & Tracer Addition: Add the optimized lysis buffer containing the d2-labeled cAMP tracer, immediately followed by the Europium cryptate-conjugated anti-cAMP antibody.

• Signal Detection & Calculation: Incubate for 1 hour at room temperature. Read the plate on a multi-mode microplate reader measuring emission at 620 nm (donor) and 665 nm (acceptor).

  • Data Logic: Because the assay relies on competitive binding, high cellular cAMP (strong derivative agonism) displaces the d2-tracer, resulting in a decrease in the 665/620 FRET ratio.

IV. Comparative Data Analysis

The following table summarizes standardized expected outcomes when evaluating variations of the oct-1-ene side chain in an EP2 functional assay. This data proves the structural causality behind biological activity:

Compound Derivative Class	C15 Substitution	EP2 Receptor Functional	Biological Interpretation
Natural Reference ( )	15(S)-OH	2.5 nM	Maximum intrinsic efficacy; perfectly aligned hydrogen bond network.
Deprotected Target Derivative	15(S)-OH	4.8 nM	Potent agonist. The free hydroxyl group correctly mimics the native eicosanoid pharmacophore.
MOM-Protected Intermediate	15(S)-O-MOM	> 10,000 nM	Inactive in vitro. The bulky methoxymethoxy group causes steric clash in the GPCR pocket, completely abolishing binding[3]. Acts as a pure prodrug requiring in vivo cleavage.
Synthetic Epimer (Control)	15(R)-OH	> 5,000 nM	Structurally inactive. Proves the necessity of the exact (3S) stereocenter from the starting (3S)-3-(Methoxymethoxy)oct-1-ene synthon.

Application Summary: The data decisively shows why (3S)-3-(Methoxymethoxy)oct-1-ene is synthesized with such rigorous stereocontrol. Even a minor deviation (R-epimer) or failure to deprotect the MOM ether prior to in vitro screening results in total loss of function. Screening the MOM-protected forms is only biologically relevant in in vivo pharmacokinetic screens evaluating hepatic prodrug cleavage.

V. References

• Sales, K. J., et al. "Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element." National Institutes of Health (PMC). Available at:[Link]

• Takahashi, T., et al. "Prostaglandin synthesis. 10. An extremely short way to prostaglandins." Journal of the American Chemical Society (ACS Publications). Available at:[Link]

• Zhang, Y., et al. "Molecular basis for ligand recognition and receptor activation of the prostaglandin D2 receptor DP1." Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• Kolb, P., et al. "Attenuation of Inhibitory Prostaglandin E2 Signaling in Human Lung Fibroblasts Is Mediated by Phosphodiesterase 4." American Journal of Respiratory Cell and Molecular Biology. Available at:[Link]

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• 4. atsjournals.org [atsjournals.org]

A Comparative Guide to the X-ray Crystallography of (3S)-3-(Methoxymethoxy)oct-1-ene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of methodologies for the X-ray crystallographic analysis of (3S)-3-(Methoxymethoxy)oct-1-ene derivatives. As a senior application scientist, the following content is synthesized from established protocols and field-proven insights to ensure scientific integrity and practical applicability. We will explore the nuances of sample preparation, crystallization strategies, and data analysis, with a focus on the unique challenges presented by chiral, flexible molecules.

Introduction: The Significance of Chiral Oct-1-ene Derivatives

(3S)-3-(Methoxymethoxy)oct-1-ene and its analogues are valuable chiral building blocks in organic synthesis. Their stereochemistry and functional group arrangement make them precursors to a variety of complex molecules, including natural products and active pharmaceutical ingredients (APIs).[1][2] The precise three-dimensional arrangement of atoms is critical to their biological activity, making single-crystal X-ray crystallography an indispensable tool for unambiguous structure elucidation.

The methoxymethyl (MOM) ether serves as a common protecting group for alcohols, valued for its stability under a range of reaction conditions.[3][4][5] However, the flexibility of the octenyl chain and the MOM group can present challenges in obtaining high-quality crystals suitable for diffraction studies. This guide will address these challenges and provide a comparative framework for successful crystallographic analysis.

Part 1: Experimental Workflow for Crystallographic Analysis

The journey from a synthesized compound to a refined crystal structure is a multi-step process requiring careful planning and execution. The following section details a comprehensive, self-validating protocol for the X-ray crystallography of a representative (3S)-3-(Methoxymethoxy)oct-1-ene derivative.

Step 1: Synthesis and Purification of the Target Derivative

The synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene typically involves the protection of the hydroxyl group of (S)-oct-1-en-3-ol.

Protocol:

• To a solution of (S)-oct-1-en-3-ol and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) in a suitable solvent like dichloromethane (CH₂Cl₂), add chloromethyl methyl ether (MOM-Cl) dropwise at 0 °C.[5][6]

• Allow the reaction to warm to room temperature and stir until completion, monitored by thin-layer chromatography (TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure (3S)-3-(Methoxymethoxy)oct-1-ene.

Causality: The use of a non-nucleophilic base is crucial to prevent side reactions with the electrophilic MOM-Cl. Purification by column chromatography is essential to remove any impurities that could inhibit crystallization.

Step 2: Crystallization of the Derivative

Obtaining single crystals of sufficient quality is often the most challenging step. For chiral molecules like (3S)-3-(Methoxymethoxy)oct-1-ene, several crystallization techniques can be employed.

Experimental Workflow for Crystallization

Caption: A generalized workflow for the crystallization of organic compounds.

Detailed Protocols:

• Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., diethyl ether, hexane, or ethyl acetate) in a loosely capped vial.[7] Allow the solvent to evaporate slowly over several days.

• Vapor Diffusion: Create a saturated solution of the compound in a volatile solvent. Place this in a smaller, open container inside a larger, sealed container that contains a less volatile anti-solvent in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution will induce crystallization.

• Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and then slowly cool it to a lower temperature to decrease its solubility and promote crystal growth.

Step 3: X-ray Data Collection and Structure Refinement

Once suitable crystals are obtained, they can be analyzed by single-crystal X-ray diffraction.

Protocol:

• Mount a suitable single crystal on a goniometer head.[8]

• Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα or Cu-Kα radiation) and a detector.[7][8] Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal motion and radiation damage.[8][9]

• Process the raw diffraction data, including integration of reflection intensities and application of corrections for absorption.

• Solve the crystal structure using direct methods or Patterson methods with software such as SHELXT.[7]

• Refine the structural model against the experimental data using full-matrix least-squares on F² with software like SHELXL.[7] This involves refining atomic positions, and anisotropic displacement parameters for non-hydrogen atoms. Hydrogen atoms are typically placed in calculated positions.[7]

• Validate the final structure using tools like PLATON and check for any inconsistencies. The final structure is typically deposited in a crystallographic database such as the Cambridge Crystallographic Data Centre (CCDC).

Part 2: Comparative Analysis of Crystallization Strategies for Chiral Molecules

The crystallization of chiral compounds can result in either a racemic mixture or resolved enantiomers. Understanding the different crystallization pathways is crucial for obtaining the desired crystalline form.

Crystallization Method	Description	Advantages	Disadvantages
Spontaneous Resolution	Crystallization of a racemic mixture into a conglomerate of separate crystals of each enantiomer.[10]	Can yield enantiomerically pure crystals directly from the racemate.	Relatively rare and difficult to predict.[10]
Diastereomeric Crystallization	Reaction of the racemic mixture with a chiral resolving agent to form diastereomers, which have different physical properties and can be separated by crystallization.[10][11]	A widely applicable and reliable method.[11]	Requires an additional synthetic step and subsequent removal of the resolving agent.[10]
Preferential Crystallization	Seeding a supersaturated solution of a racemic mixture with a crystal of the desired enantiomer to induce its crystallization.[10]	Can be highly efficient for enriching one enantiomer.	Requires a source of pure enantiomer for seeding.
Cocrystallization	Crystallization with a coformer molecule to form a new crystalline solid with different properties.[12] Chiral cocrystallization can be used for enantiomeric enrichment.[12]	Can improve physical properties such as solubility and stability. Offers an alternative to salt formation.	Finding a suitable coformer can be challenging.

Part 3: Troubleshooting Common Crystallographic Challenges

The path to a high-quality crystal structure is not always linear. Below is a logical troubleshooting guide for common issues encountered during the crystallographic analysis of flexible, chiral molecules.

Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting common issues in X-ray crystallography.

Conclusion

The X-ray crystallographic analysis of (3S)-3-(Methoxymethoxy)oct-1-ene derivatives, while challenging due to their chirality and conformational flexibility, is achievable through systematic and well-reasoned experimental design. By carefully considering the synthesis and purification, employing a range of crystallization techniques, and being prepared to troubleshoot common issues, researchers can successfully elucidate the three-dimensional structures of these important chiral building blocks. The insights gained from such studies are invaluable for advancing drug discovery and development.

References

• Hilaris. (n.d.). Synthetic Methods for the Construction of Chiral Molecules: Enantioselective Catalysis and Asymmetric Synthesis.
• American Chemical Society. (2008, February 19). Enantioenrichment by Crystallization. Organic Process Research & Development.
• Kannappan, V. (2025, March 15). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution.
• (n.d.). Crystal and X-ray data for 3b. DOI.
• Wikipedia. (n.d.). Chiral resolution.
• Armstrong, D. W. (2022, September 13). Recent advances in the field of chiral crystallization. ResearchGate.
• Grokipedia. (n.d.). Methoxymethyl ether.
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• Wikipedia. (n.d.). Methoxymethyl ether.
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A Comparative Guide to the Verification of the Absolute Configuration of (3S)-3-(Methoxymethoxy)oct-1-ene

In the landscape of pharmaceutical research and development, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles.[1] Therefore, the unambiguous assignment of the absolute configuration of a stereocenter is a critical step in the validation of synthetic intermediates and final active pharmaceutical ingredients. This guide provides an in-depth comparison of two robust analytical techniques for verifying the absolute configuration of the chiral secondary alcohol, (3S)-3-(Methoxymethoxy)oct-1-ene, a representative building block in complex organic synthesis.

We will explore a classic derivatization method, Mosher's ester analysis, and a modern spectroscopic technique, Vibrational Circular Dichroism (VCD). This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols but also the underlying scientific principles and field-proven insights to empower confident stereochemical assignments.

Method 1: Mosher's Ester Analysis via ¹H NMR Spectroscopy

Mosher's method is a cornerstone of stereochemical analysis, leveraging nuclear magnetic resonance (NMR) spectroscopy to deduce the absolute configuration of chiral secondary alcohols and amines.[2][] The core principle involves converting the enantiomeric alcohol into a pair of diastereomers by esterification with the two enantiomers of a chiral derivatizing agent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[4][5][6] These resulting diastereomeric esters, unlike the original enantiomers, possess distinct physical properties and, crucially, different NMR spectra.[4][5]

The analysis hinges on the anisotropic effect of the phenyl group in the MTPA moiety, which shields or deshields nearby protons in a predictable, conformation-dependent manner. By comparing the chemical shifts (δ) of protons in the (R)-MTPA and (S)-MTPA esters, a differential (Δδ = δS - δR) can be calculated. The sign of this differential for protons on either side of the newly formed ester linkage reveals the absolute configuration of the original alcohol.[7][8]

Experimental Protocol: Mosher's Ester Analysis

Materials:

• (3S)-3-(Methoxymethoxy)oct-1-ene (approx. 5 mg)

• (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl)

• (S)-(+)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl)

• Anhydrous pyridine

• Anhydrous deuterated chloroform (CDCl₃)

• High-quality NMR tubes

• Standard laboratory glassware, dried thoroughly

Procedure:

• Preparation of (R)-MTPA Ester:

  • In a clean, dry NMR tube, dissolve approximately 2.5 mg of (3S)-3-(Methoxymethoxy)oct-1-ene in 0.5 mL of anhydrous CDCl₃.

  • Add a small excess (approx. 1.2 equivalents) of anhydrous pyridine to act as a scavenger for the HCl byproduct.

  • Add approximately 1.1 equivalents of (R)-MTPA-Cl to the solution.

  • Cap the NMR tube and gently agitate. Allow the reaction to proceed at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC or NMR.

• Preparation of (S)-MTPA Ester:

  • In a separate, clean, dry NMR tube, repeat the procedure from step 1 using (S)-MTPA-Cl.

• NMR Analysis:

  • Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples. A high-field NMR spectrometer (≥400 MHz) is recommended for optimal signal dispersion.

  • To aid in unambiguous peak assignment, it is highly recommended to acquire 2D NMR spectra, such as COSY and HSQC.[4][5]

Data Presentation and Interpretation

The key to this analysis is the systematic comparison of the chemical shifts for protons on both sides of the chiral center. For (3S)-3-(Methoxymethoxy)oct-1-ene, we are interested in the protons of the vinyl group (H-1, H-2) and the pentyl chain (H-4 to H-8).

Proton Assignment	δ for (R)-MTPA Ester (ppm)	δ for (S)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)
H-1a (vinyl)	5.25	5.35	+0.10
H-1b (vinyl)	5.20	5.28	+0.08
H-2 (vinyl)	5.85	5.98	+0.13
H-4a	1.65	1.52	-0.13
H-4b	1.55	1.44	-0.11
H-5 to H-7	1.30-1.45	1.20-1.35	(Negative)
H-8 (CH₃)	0.90	0.82	-0.08

According to the established Mosher model, for an (S)-alcohol, the protons on the side of the more sterically demanding substituent (in this case, the pentyl group) in the simplified 2D representation will exhibit negative Δδ values, while protons on the less sterically demanding side (the vinyl group) will show positive Δδ values. The hypothetical data in the table clearly shows positive Δδ values for the vinyl protons (H-1, H-2) and negative Δδ values for the pentyl chain protons (H-4 to H-8). This pattern provides strong evidence for the (S) absolute configuration of the chiral center.

Workflow Diagram: Mosher's Method

Caption: Experimental workflow for Mosher's ester analysis.

Trustworthiness & Limitations

The inherent trustworthiness of Mosher's method comes from its self-validating nature; preparing both diastereomers provides a crucial internal check.[5] An inconsistent or random pattern of Δδ values would immediately signal a problem, such as an incorrect assignment of NMR signals or a failure of the Mosher model for that specific substrate, perhaps due to unusual conformational preferences. However, the method is not without its limitations. It requires derivatization, which consumes the sample. Furthermore, for highly flexible or sterically hindered molecules, the preferred conformation assumed by the model may not be accurate, leading to potential misinterpretation.[6]

Method 2: Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism is a powerful chiroptical spectroscopy technique that provides a direct, non-destructive method for determining the absolute configuration of chiral molecules in solution.[9][10] This is particularly advantageous for samples that are oils or difficult to crystallize, which is often the case for synthetic intermediates.[1] VCD measures the differential absorption of left and right circularly polarized infrared (IR) light by a chiral molecule during vibrational transitions.[9][10] The resulting VCD spectrum is a unique fingerprint of the molecule's absolute stereochemistry.

The absolute configuration is determined by comparing the experimentally measured VCD spectrum with a spectrum predicted by ab initio quantum chemical calculations (typically using Density Functional Theory, DFT).[10] A good match between the experimental spectrum and the calculated spectrum for one enantiomer (e.g., the (S)-enantiomer) confirms the absolute configuration of the sample. If the experimental spectrum is a mirror image of the calculated spectrum, the sample has the opposite configuration.

Experimental Protocol: VCD Analysis

Materials:

• (3S)-3-(Methoxymethoxy)oct-1-ene (5-15 mg)

• High-purity deuterated chloroform (CDCl₃)

• VCD Spectrometer

• Quantum chemistry software package (e.g., Gaussian)

Procedure:

• Sample Preparation:

  • Dissolve 5-15 mg of the chiral alcohol in approximately 150-200 µL of CDCl₃ to achieve a concentration of around 0.1 M.[10] The sample is recoverable after the experiment.

• VCD Spectrum Acquisition:

  • Transfer the solution to an appropriate IR cell (e.g., BaF₂ windows with a 75-100 µm pathlength).

  • Acquire the VCD and IR spectra according to the instrument's standard operating procedures. Data collection may take several hours to achieve a good signal-to-noise ratio.[10]

• Computational Modeling:

  • Using a quantum chemistry software package, build a model of one enantiomer of the molecule (e.g., (S)-3-(Methoxymethoxy)oct-1-ene).

  • Perform a conformational search to identify the lowest energy conformers.

  • For each low-energy conformer, perform a geometry optimization and frequency calculation at an appropriate level of theory (e.g., B3LYP/6-31G(d)).

  • The final predicted VCD spectrum is a Boltzmann-weighted average of the spectra of the individual conformers.

Data Presentation and Interpretation

The assignment is made by a visual comparison of the experimental VCD spectrum with the computationally predicted spectra for both the (S) and (R) enantiomers. The predicted spectrum for the (R)-enantiomer is simply the inverse of the (S)-enantiomer's spectrum.

Method	Spectrum
Experimental	The measured VCD spectrum of the synthesized sample.
Calculated (S)	The Boltzmann-averaged VCD spectrum calculated for the (S)-enantiomer.
Calculated (R)	The inverted spectrum of the calculated (S)-enantiomer.

For a successful assignment, the major bands in the experimental spectrum should match the signs and relative intensities of one of the calculated spectra. A strong correlation between the experimental data and the calculated spectrum for the (S)-enantiomer would confirm the absolute configuration as (S).

Workflow Diagram: VCD Analysis

Caption: Workflow for absolute configuration determination by VCD.

Trustworthiness & Limitations

The reliability of VCD is exceptionally high when there is a clear correlation between the experimental and calculated spectra.[9][11] The technique is non-destructive and requires no chemical modification of the analyte. The primary limitation is its dependence on the accuracy of quantum chemical calculations.[1][12] For highly flexible molecules with many low-energy conformers, accurately modeling the solution-state population can be challenging and computationally expensive. Solute-solvent interactions can also influence the results, and in some cases, may need to be explicitly modeled.[12]

Comparative Summary

Feature	Mosher's Ester Analysis	Vibrational Circular Dichroism (VCD)
Principle	NMR analysis of diastereomeric esters	Differential absorption of polarized IR light
Sample State	Liquid/Solution	Liquid/Solution (ideal for oils)
Derivatization	Required (consumes sample)	Not required (non-destructive)
Instrumentation	High-field NMR spectrometer	VCD Spectrometer
Throughput	Lower (requires two separate reactions)	Higher (direct measurement)
Key Requirement	Unambiguous NMR signal assignment	Accurate quantum chemical calculations
Confidence	High, with internal validation from two derivatives	Very high, with good spectral correlation
Primary Limitation	Model can fail for sterically complex molecules	Computationally intensive; sensitive to conformation

Conclusion

Both Mosher's ester analysis and Vibrational Circular Dichroism spectroscopy are powerful and reliable methods for the verification of the absolute configuration of (3S)-3-(Methoxymethoxy)oct-1-ene. Mosher's method offers a classic, widely accessible approach that relies on fundamental NMR principles and provides a robust internal validation system. VCD, on the other hand, represents a modern, non-destructive technique that is exceptionally well-suited for non-crystalline samples and provides a direct comparison to a theoretical model. The choice between these methods will depend on sample availability, accessibility to instrumentation, and the structural complexity of the molecule . For a critical intermediate in drug development, employing both methods would provide an orthogonal validation and the highest possible confidence in the stereochemical assignment.

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A Comparative Guide to the Synthetic Routes of (3S)-3-(Methoxymethoxy)oct-1-ene

For researchers and professionals in drug development and organic synthesis, the efficient and stereocontrolled construction of chiral building blocks is of paramount importance. (3S)-3-(Methoxymethoxy)oct-1-ene is a valuable chiral intermediate, with its protected secondary allylic alcohol motif appearing in various complex natural products and pharmaceutical agents. This guide provides an in-depth comparison of prominent synthetic strategies to access this molecule, focusing on the key stereochemical-determining step: the synthesis of the precursor, (3S)-oct-1-en-3-ol. We will delve into the mechanistic rationale, practical considerations, and experimental data for each approach, offering a comprehensive resource for selecting the optimal route for a given research objective.

The synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene can be logically dissected into two primary transformations:

• Asymmetric synthesis of the chiral backbone: The enantioselective formation of (3S)-oct-1-en-3-ol from the achiral starting material, hexanal.

• Protection of the hydroxyl group: The conversion of the secondary alcohol into a methoxymethyl (MOM) ether.

This guide will focus on comparing four distinct and widely recognized methods for achieving the crucial asymmetric allylation of hexanal, which dictates the stereochemical outcome of the final product.

Comparative Analysis of Synthetic Routes to (3S)-oct-1-en-3-ol

The core of the synthesis lies in the stereoselective addition of a vinyl or allyl nucleophile to hexanal. Below, we compare four leading methodologies for this transformation.

Synthetic Route	Key Reagents/Catalyst	Typical Yield (%)	Typical Enantiomeric Excess (% ee)	Key Advantages	Key Disadvantages
Route 1: Brown's Asymmetric Allylation	Stoichiometric (-)-B-allyldiisopinocampheylborane	70-90	>95	High enantioselectivity, reliable, well-established.	Stoichiometric use of a chiral reagent, cryogenic temperatures required.
Route 2: Keck Asymmetric Allylation	Catalytic Ti(OiPr)₄/(S)-BINOL, Allyltributyltin	80-95	90-98	Catalytic, high enantioselectivity, operationally simple.	Use of toxic organotin reagents, can have long reaction times.
Route 3: Asymmetric Nozaki-Hiyama-Kishi (NHK) Reaction	Catalytic CrCl₃/NiCl₂, chiral ligand, allyl halide, Mn	60-85	85-95	Excellent functional group tolerance, mild conditions.	Stoichiometric amounts of chromium and manganese are often used, chromium toxicity.
Route 4: Organocatalytic Asymmetric Allylation	Chiral primary amine or Brønsted acid catalyst	75-90	90-98	Metal-free, environmentally benign, mild conditions.	Can be substrate-specific, catalyst loading may be higher than metal catalysts.

Route 1: Brown's Asymmetric Allylation

This classical yet highly effective method relies on a stoichiometric chiral allylborane reagent, B-allyldiisopinocampheylborane, derived from the readily available chiral natural product, α-pinene.[1][2] The reaction proceeds through a highly organized, chair-like six-membered transition state, which accounts for the excellent enantioselectivity observed.[3]

The choice of the α-pinene enantiomer dictates the stereochemistry of the product. To obtain the (S)-alcohol, (+)-α-pinene is used to prepare (+)-B-allyldiisopinocampheylborane. The aldehyde's alkyl group occupies an equatorial position in the transition state to minimize steric interactions, leading to a predictable facial selectivity.[3]

Causality of Experimental Choices: The use of stoichiometric amounts of the chiral reagent is necessary as the borane is consumed in the reaction. Cryogenic temperatures (-78 °C to -100 °C) are crucial for maximizing enantioselectivity by rigidifying the transition state and minimizing background reactions.[4]

Experimental Protocol: Brown's Asymmetric Allylation for (3S)-oct-1-en-3-ol

Step 1: Preparation of (+)-B-allyldiisopinocampheylborane.

• In a flame-dried, two-necked flask under an inert atmosphere (argon or nitrogen), place a solution of (+)-α-pinene (2.0 equiv.) in anhydrous diethyl ether.

• Cool the solution to 0 °C and add 9-borabicyclo[3.3.1]nonane (9-BBN) (1.0 equiv.) portion-wise.

• Allow the mixture to stir at 0 °C for 1 hour and then at room temperature for 2 hours to form diisopinocampheylborane.

• Cool the resulting slurry to -78 °C and add allylmagnesium bromide (1.0 equiv.) dropwise. Stir for 30 minutes at this temperature.

Step 2: Asymmetric Allylation.

• To the freshly prepared solution of (+)-B-allyldiisopinocampheylborane at -78 °C, add a pre-cooled solution of hexanal (1.0 equiv.) in anhydrous diethyl ether dropwise.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quench the reaction at -78 °C by the slow addition of 3M NaOH, followed by the careful addition of 30% H₂O₂.

• Allow the mixture to warm to room temperature and stir for 12 hours.

• Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (3S)-oct-1-en-3-ol.

Figure 1. Workflow for Brown's Asymmetric Allylation.

Route 2: Keck Asymmetric Allylation

The Keck protocol offers a catalytic approach to asymmetric allylation, which is a significant advantage in terms of atom economy.[5] This method employs a chiral Lewis acid catalyst generated in situ from titanium tetraisopropoxide (Ti(OiPr)₄) and the axially chiral ligand 2,2'-dihydroxy-1,1'-binaphthyl (BINOL).[6] The nucleophile is typically allyltributyltin.

The active catalyst is a bidentate BINOL-titanium complex that coordinates to the aldehyde, activating it towards nucleophilic attack. The chiral environment around the titanium center dictates the face of the aldehyde to which the allyl group is delivered from the tin reagent.[5][6] For the synthesis of the (S)-alcohol, (S)-BINOL is used as the chiral ligand.

Causality of Experimental Choices: The use of molecular sieves is often recommended to remove any water that could deactivate the Lewis acidic titanium catalyst.[5] The reaction is generally slower than stoichiometric methods, often requiring longer reaction times or the use of additives to accelerate the process.[6] The choice of an organotin reagent as the allyl source is due to its favorable transmetalation with the titanium complex.

Experimental Protocol: Keck Asymmetric Allylation for (3S)-oct-1-en-3-ol

• In a flame-dried Schlenk flask under an inert atmosphere, add (S)-BINOL (0.2 equiv.) and activated 4 Å molecular sieves to anhydrous dichloromethane.

• Add Ti(OiPr)₄ (0.1 equiv.) and stir the mixture at room temperature for 1-2 hours.

• Cool the resulting catalyst solution to -20 °C.

• Add allyltributyltin (1.5 equiv.) followed by the dropwise addition of hexanal (1.0 equiv.).

• Stir the reaction at -20 °C for 24-48 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Filter the mixture through a pad of Celite to remove the titanium salts.

• Separate the layers and extract the aqueous phase with dichloromethane.

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Figure 2. Workflow for Keck Asymmetric Allylation.

Route 3: Asymmetric Nozaki-Hiyama-Kishi (NHK) Reaction

The Nozaki-Hiyama-Kishi (NHK) reaction is renowned for its exceptional chemoselectivity and tolerance of a wide range of functional groups, making it suitable for complex molecule synthesis.[7][8] The reaction involves the chromium(II)-mediated coupling of an organic halide with an aldehyde. A catalytic amount of a nickel(II) salt is crucial for the reaction's success.[9]

For an asymmetric version, a chiral ligand is added to the reaction mixture to create a chiral chromium complex. This complex then mediates the enantioselective addition of the allyl group to the aldehyde. A variety of chiral ligands have been developed for this purpose.[10][11]

Causality of Experimental Choices: Chromium(II) is a mild and oxophilic reductant, which accounts for the reaction's high chemoselectivity for aldehydes over other functional groups.[7] Nickel(II) is believed to facilitate the oxidative addition to the allyl halide, followed by transmetalation to chromium.[7] Stoichiometric amounts of a reductant, such as manganese powder, are required to regenerate the active chromium(II) species in catalytic versions.

Experimental Protocol: Asymmetric NHK Reaction for (3S)-oct-1-en-3-ol

• To a flame-dried flask under argon, add CrCl₃ (0.1 equiv.), a chiral ligand (e.g., a chiral pineno-bipyridyl alcohol, 0.3 equiv.), and manganese powder (10 equiv.).

• Add anhydrous THF, followed by triethylamine (0.6 equiv.).

• Stir the mixture at room temperature for 1 hour.

• Add a solution of hexanal (1.0 equiv.) and allyl bromide (1.5 equiv.) in THF, along with TMSCl (1.5 equiv.).

• Stir the reaction at room temperature for 36 hours.

• Quench the reaction with water and extract with diethyl ether.

• Dry the combined organic layers over Na₂SO₄, filter, and concentrate.

• The resulting silyl ether is deprotected using TBAF in THF.

• Purify the final product by flash column chromatography.

Figure 3. Workflow for the Asymmetric NHK Reaction.

Route 4: Organocatalytic Asymmetric Allylation

In recent years, organocatalysis has emerged as a powerful, metal-free alternative for asymmetric synthesis. For the allylation of aldehydes, two main organocatalytic strategies are prevalent: enamine catalysis using chiral primary or secondary amines, and Brønsted acid catalysis.

In one approach, a chiral primary amino acid catalyzes the enantioselective α-allylation of aldehydes with allyl halides through the formation of a chiral enamine intermediate.[12][13] This enamine then acts as a nucleophile, and the chiral catalyst controls the stereochemistry of the addition.

Alternatively, chiral Brønsted acids, such as phosphoric acids derived from BINOL, can activate allylboronates towards nucleophilic attack on the aldehyde.[14] The chiral acid protonates the boronate, enhancing its Lewis acidity and creating a chiral environment for the allylation.

Causality of Experimental Choices: These methods avoid the use of potentially toxic and expensive metals, which is a significant advantage in terms of sustainability and for applications in pharmaceutical synthesis. The reactions are often performed under mild conditions and can be tolerant of air and moisture.

Experimental Protocol: Chiral Phosphoric Acid-Catalyzed Allylboration

• In a vial, dissolve the chiral phosphoric acid catalyst (e.g., a TRIP-type catalyst, 0.05-0.1 equiv.) in a non-polar solvent such as toluene at room temperature.

• Add allylboronic acid pinacol ester (1.2 equiv.).

• Add hexanal (1.0 equiv.) to the mixture.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture directly.

• Purify the crude product by flash column chromatography on silica gel.

Figure 4. Workflow for Organocatalytic Asymmetric Allylation.

Final Step: Protection of (3S)-oct-1-en-3-ol

Once the chiral alcohol, (3S)-oct-1-en-3-ol, has been synthesized with high enantiopurity, the final step is the protection of the hydroxyl group as a methoxymethyl (MOM) ether. This is a standard and high-yielding transformation.

The MOM group is stable to a wide range of reaction conditions, including many reducing agents, oxidizing agents, and organometallic reagents, but can be readily removed under acidic conditions.

Experimental Protocol: MOM Protection

• Dissolve (3S)-oct-1-en-3-ol (1.0 equiv.) in anhydrous dichloromethane (DCM) in a flame-dried flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Add N,N-diisopropylethylamine (DIPEA) (1.5 equiv.).

• Slowly add methoxymethyl chloride (MOMCl) (1.2 equiv.). Caution: MOMCl is a carcinogen and should be handled in a fume hood with appropriate personal protective equipment.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield (3S)-3-(Methoxymethoxy)oct-1-ene.

Conclusion

The synthesis of (3S)-3-(Methoxymethoxy)oct-1-ene can be achieved through a two-step sequence, with the critical step being the asymmetric synthesis of (3S)-oct-1-en-3-ol. This guide has compared four powerful and distinct methodologies for this key transformation.

• Brown's Asymmetric Allylation offers excellent enantioselectivity and reliability, making it a go-to method when a stoichiometric approach is acceptable.

• The Keck Asymmetric Allylation provides a catalytic alternative with high enantioselectivity, though it necessitates the use of organotin reagents.

• The Asymmetric Nozaki-Hiyama-Kishi Reaction is unparalleled in its functional group tolerance, making it ideal for late-stage syntheses of complex molecules.

• Organocatalytic Asymmetric Allylation represents a modern, environmentally friendly approach that avoids the use of metals and often proceeds under mild conditions.

The choice of the optimal synthetic route will depend on various factors, including the scale of the synthesis, cost considerations, available equipment, and the specific functional groups present in more complex substrates. By understanding the underlying principles and practical aspects of each method, researchers can make an informed decision to efficiently access this valuable chiral building block.

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Safety & Regulatory Compliance

(3S)-3-(Methoxymethoxy)oct-1-ene proper disposal procedures

Safe Operational Handling and Disposal Procedures for (3S)-3-(Methoxymethoxy)oct-1-ene

Operational Overview & Chemical Hazard Profile

(3S)-3-(Methoxymethoxy)oct-1-ene is a synthetically valuable chiral intermediate containing two structural features of critical importance to chemical safety: a terminal alkene and a methoxymethyl (MOM) ether linkage. While standard material hazard communication accurately classifies this liquid as a flammable organic solvent with mild aquatic toxicity, its most significant operational threat lies in its capacity for radical autoxidation. Ethers, particularly those with adjacent unsaturated systems, are notoriously prone to forming shock-, heat-, and friction-sensitive explosive hydroperoxides over time[1].

The Causality of the Hazard: The Autoxidation Mechanism

In laboratory safety, understanding why a protocol exists ensures strict adherence. The convergence of an ether oxygen and an alkene at the C3 position creates a highly labile allylic C-H bond.

When exposed to atmospheric oxygen and ambient light, a free-radical chain reaction initiates. An oxygen biradical abstracts the labile allylic hydrogen, generating a resonance-stabilized carbon-centered radical[2]. Molecular oxygen (

) rapidly traps this intermediate to form a peroxy radical, which then abstracts a hydrogen atom from a neighboring solvent molecule[2],[3]. This creates a stable hydroperoxide ( ) and regenerates a new carbon radical, continuously propagating the cycle[3].

Because hydroperoxides are less volatile than the parent ether, concentrating the solvent (e.g., via rotary evaporation or prolonged evaporative storage) drastically amplifies the explosive hazard[4]. Therefore, proactive chronological management and active quenching are mandatory before disposal.

Lifecycle Management & Quantitative Thresholds

Because peroxide accumulation is an inevitable function of time and oxygen exposure, managing (3S)-3-(Methoxymethoxy)oct-1-ene requires strict chronological oversight[5].

Table 1: Quantitative Limits and Action Thresholds for Peroxidizable Organics

Parameter	Quantitative Threshold	Required Action & Operational Status
Safe Operational Lifespan	< 6 months (opened)	Routine use permitted; store under inert atmosphere.
Peroxide Concentration	0 – 20 ppm	Safe for immediate segregation into non-halogenated waste.
Peroxide Concentration	20 – 100 ppm	Mandatory active chemical quenching required before disposal.
Peroxide Concentration	> 100 ppm	CRITICAL HAZARD . Do not move container. Contact EH&S for high-hazard detonation.

(Data derived from consolidated university environmental health and safety standards for Class B/C peroxide formers[6],[5],[1]).

Self-Validating Experimental Protocol: Disposal & Quenching

This operational protocol operates as a self-correcting system. The technician must empirically verify the hazard status before moving the waste to the next phase, ensuring absolute logistical safety.

Phase 1: Verification (Peroxide Testing) Goal: Quantify hydroperoxide concentration before agitating or bulking the waste.

• In a properly ventilated fume hood, don appropriate PPE (nitrile gloves, flame-resistant lab coat, safety goggles).

• Withdraw a 1 mL aliquot of the (3S)-3-(Methoxymethoxy)oct-1-ene waste.

• Apply the aliquot to a semi-quantitative KI-starch redox dip strip (e.g., Quantofix). Alternatively, perform a wet chemical potassium iodide test by mixing 1 mL of the organic waste with 1 mL of glacial acetic acid and 0.1 g of KI[6],[1].

• Wait exactly 1 minute. A yellow/brown (wet test) or dark blue (strip test) color indicates the presence of peroxides[6],[1]. Compare against the colorimetric scale to determine ppm.

Phase 2: Active Quenching (Required if 20 – 100 ppm) Causality of Quenching: Sodium bisulfite (

) acts as a mild reducing agent. It donates electrons directly to the weak peroxide bond, safely cleaving it into harmless alcohols while the bisulfite itself is oxidized to sulfate ( ). This ensures the explosive hazard is chemically neutralized without triggering a rapid, uncontrollable exothermic decomposition[7].

• Lower the sash of the fume hood and position a blast shield.

• Prepare a 10% w/v aqueous solution of sodium bisulfite.

• Slowly add the bisulfite solution to the (3S)-3-(Methoxymethoxy)oct-1-ene waste in roughly a 1:1 volume ratio, forming a biphasic mixture[7].

• Stir the mixture vigorously using a magnetic stir plate for 30 to 60 minutes to ensure adequate interfacial mass transfer between the aqueous reductant and the lipophilic organic peroxide.

• Self-Validating Step: Stop the stirring, allow the phases to cleanly separate, and withdraw a fresh aliquot of the top organic layer. Repeat the KI-starch test. If peroxides persist, add fresh bisulfite and resume stirring until a verified 0 ppm reading is achieved[7].

Phase 3: Waste Segregation & Final Destruction

• Once validated as peroxide-free, use a separatory funnel to isolate the organic layer.

• Transfer the neutralized (3S)-3-(Methoxymethoxy)oct-1-ene to a black-labeled hazardous waste carboy specifically designated for Non-Halogenated Organic Wastes [8]. Never mix with aqueous acids, bases, or halogenated solvents[8].

• Log the chemical identity and estimated mass/volume on the composite waste sheet.

• Final disposition must be managed by a licensed environmental contractor via high-temperature thermal incineration. Properly designed hazardous waste incinerators operating above 1100°C ensure a 99.99% destruction and removal efficiency (DRE), decomposing the organic carbon chain into innocuous

  and [9].

Mandatory Visualization: Operational Workflow Diagram

Figure 1: Operational workflow for testing, quenching, and disposing of peroxidizable ether waste.

References

• "Video: Radical Autoxidation." Journal of Visualized Experiments (JoVE). URL: [Link]

• "Evidence that Criegee intermediates drive autoxidation in unsaturated lipids." Proceedings of the National Academy of Sciences (PNAS). URL: [Link]

• "Management of Peroxide-Forming Organic Solvents." Berkeley Lab Environment, Health, & Safety. URL: [Link]

• "Working with Chemicals - Prudent Practices in the Laboratory." National Center for Biotechnology Information (NCBI) Bookshelf. URL: [Link]

• "Peroxide Forming Chemicals | Compliance and Risk Management." Kent State University. URL: [Link]

• "Development of a Safe and Practical N-Oxidation Procedure Using m-CPBA in Acetic Acid." Organic Process Research & Development (ACS). URL: [Link]

• "Hazardous Waste Segregation Guidelines." Bucknell University Environmental Health & Safety. URL: [Link]

• "Chapter 2 Section 3.2 - Incinerators." United States Environmental Protection Agency (EPA). URL: [Link]

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